Bis(2-methylphenyl)methanol

• CAS: 2845-91-2

Core Science & Biosynthesis

Bis(2-methylphenyl)methanol: A Comprehensive Technical Guide on Structure, Properties, and Synthesis

Executive Summary

Bis(2-methylphenyl)methanol, commonly referred to as 2,2'-dimethylbenzhydrol or di-o-tolylmethanol, is a sterically hindered secondary alcohol. It serves as a critical intermediate in the synthesis of active pharmaceutical ingredients (APIs), such as the antihistamine sequifenadine, and functions as a precursor for bulky ligands in organometallic catalysis. This whitepaper provides a rigorous analysis of its structural architecture, physical properties, and validated synthetic workflows, designed specifically for researchers and drug development professionals.

Chemical Identity and Structural Architecture

• Chemical Name : Bis(2-methylphenyl)methanol

• Synonyms : 2,2'-dimethylbenzhydrol, di-o-tolylmethanol, di-o-tolylcarbinol (1)[1]

• CAS Registry Number : 2845-91-2[1]

• Molecular Formula : C15H16O[1]

• Molecular Weight : 212.29 g/mol [1]

Structural Causality and Steric Effects : The presence of two ortho-methyl groups on the phenyl rings fundamentally dictates the molecule's conformation and reactivity. Unlike unsubstituted benzhydrol, the steric bulk of the ortho-methyl substituents restricts the free rotation of the phenyl rings around the central carbinol carbon. This forces the molecule into a twisted, propeller-like conformation to minimize van der Waals repulsions between the methyl groups and the central hydroxyl moiety. Consequently, the hydroxyl group is sterically shielded, which significantly decreases its nucleophilicity. This shielding necessitates more rigorous conditions for esterification or etherification and provides enhanced stability against unwanted side reactions during multi-step syntheses, as documented in Friedel-Crafts mechanistic studies (2)[2].

Physical and Chemical Properties

Property	Value	Causality / Experimental Note
Molecular Weight	212.29 g/mol	Calculated based on the C15H16O formula[1].
Melting Point	119–120 °C	High crystallinity due to rigid, symmetric conformation allowing efficient solid-state packing. Recrystallizes as white needles from ethanol[2].
Density	~1.05–1.10 g/cm³	Standard solid-state density for sterically hindered diarylcarbinols.
Solubility	Soluble in CH2Cl2, THF, Ethanol; Insoluble in water	Lipophilic diaryl backbone drives organic solubility, facilitating extraction during synthesis workflows (3)[3].

Validated Synthesis Methodologies

Protocol A: Grignard Addition Workflow

This protocol leverages the nucleophilic addition of o-tolylmagnesium bromide to an electrophile.

Step-by-Step Procedure :

• Grignard Preparation : In an oven-dried, argon-purged flask, suspend magnesium turnings in anhydrous THF. Add a catalytic crystal of iodine to activate the magnesium surface.

• Initiation : Dropwise add a solution of 2-bromotoluene in THF. Maintain a gentle reflux to sustain the exothermic formation of o-tolylmagnesium bromide (3)[3].

• Electrophile Addition : Cool the Grignard solution to 0 °C. Slowly add the electrophile (e.g., 1,1'-carbonyldiimidazole or ethyl formate) dissolved in THF. The steric bulk of the ortho-methyl groups requires extended reaction times; stir at room temperature for 3.5 to 4 hours[3].

• Quench and Workup : Cool to 0 °C and carefully quench with saturated aqueous NH4Cl. Causality: NH4Cl provides a mildly acidic environment to safely protonate the magnesium alkoxide intermediate without causing acid-catalyzed dehydration of the sterically hindered alcohol to an ether or alkene[3].

• Isolation : Extract the aqueous layer with ethyl acetate. Wash the combined organic layers with water, dry over Na2SO4, and concentrate in vacuo[3].

• Purification : Recrystallize the crude solid from hot ethanol to yield white needles (mp 119–120 °C)[2].

Protocol B: Reduction of Bis(2-methylphenyl)methanone

For applications requiring high purity without the risk of homocoupling byproducts typical of Grignard reactions, the reduction of the corresponding ketone (bis(2-methylphenyl)methanone) is preferred.

Step-by-Step Procedure :

• Reagent Assembly : Dissolve bis(2-methylphenyl)methanone (71.3 mmol) in 200 mL of acetonitrile (3)[3].

• Reduction : Add NaBH4 (214 mmol, ~3.0 equiv) and NaHSO4·H2O (49.9 mmol, ~0.7 equiv)[3]. Causality: The addition of NaHSO4·H2O generates a mildly acidic medium that enhances the electrophilicity of the sterically shielded carbonyl carbon, accelerating the hydride transfer from NaBH4[3].

• Reaction : Heat the mixture to reflux for 26 hours[3]. The extended reflux is mandatory due to the severe steric hindrance flanking the ketone.

• Workup : Dilute with 350 mL of water to quench unreacted NaBH4 and extract the aqueous layer with CH2Cl2 (2 x 200 mL)[3].

• Purification : Dry the combined organic layers over Na2SO4, evaporate the solvent, and recrystallize the solid residue from CH2Cl2 to afford colorless crystals (Yield: 96%)[3].

Mechanistic Workflow Diagram

Figure 1: Parallel synthetic workflows for Bis(2-methylphenyl)methanol via Grignard and reduction.

Applications in Drug Development

Bis(2-methylphenyl)methanol is a critical building block in medicinal chemistry. It is the direct precursor to the antihistamine Sequifenadine (Bicarphen), where the carbinol carbon is linked to a quinuclidine derivative (4)[4]. The bulky di-o-tolyl groups are essential for the drug's binding affinity and selectivity at histamine receptors, preventing rapid enzymatic degradation by sterically blocking metabolic sites[4]. Additionally, derivatives of this scaffold, such as 1,1'-(bromomethylene)bis(2-methylbenzene)—synthesized directly from bis(2-methylphenyl)methanol via HBr treatment—are utilized in the synthesis of C3a receptor modulators. These modulators are actively investigated for treating inflammatory diseases like asthma and rheumatoid arthritis (5)[5].

References

• Modulators of c3a receptor and methods of use thereof, Google Patents.
• Sequifenadine | C22H27NO | CID 42553, PubChem.
• Electronic Supplementary Information for: Ortho-methylated tribenzotriquinacenes, The Royal Society of Chemistry.
• The study of Friedel-Crafts type reaction mechanisms, Open Research Online.
• 2,2'-dimethyldiphenylmethanol | CAS#:2845-91-2, Chemsrc.

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• 4. Sequifenadine | C22H27NO | CID 42553 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. WO2008079371A1 - Modulators of c3a receptor and methods of use thereof - Google Patents [patents.google.com]

1H and 13C NMR Spectroscopic Reference Data for Bis(2-methylphenyl)methanol: A Comprehensive Guide for Structural Elucidation and Synthesis

Target Audience: Researchers, scientists, and drug development professionals. Content Type: In-Depth Technical Guide

Executive Summary

Bis(2-methylphenyl)methanol—also known as di-o-tolylmethanol or 2,2'-dimethylbenzhydrol (CAS: 2843-22-3)—is a sterically hindered diarylcarbinol. In advanced organic synthesis and materials science, this compound serves as a critical intermediate for constructing complex curved carbon networks (such as tribenzotriquinacenes)[1] and acts as a precursor for generating highly stabilized, sterically hindered diarylbenzhydryl carbocations[2].

As a Senior Application Scientist, I have structured this guide to move beyond mere data tabulation. Here, we dissect the causality behind the synthetic choices required to build this hindered molecule, provide the definitive 1H and 13C NMR reference data for structural elucidation, and establish a self-validating analytical workflow to guarantee compound integrity.

Synthetic Methodology & Workflow

The synthesis of bis(2-methylphenyl)methanol requires overcoming the severe steric hindrance imposed by the two ortho-methyl groups. A highly effective, field-proven two-step protocol involves a Grignard addition to 1,1'-carbonyldiimidazole (CDI) followed by a specialized sodium borohydride reduction[3].

Causality in Experimental Design:

• Why use CDI instead of an ester? Reacting o-tolylmagnesium bromide with a standard ester often leads to complex mixtures or unwanted tertiary alcohols due to over-addition. CDI acts as a superior carbonyl equivalent. The initial addition of the Grignard reagent forms a stable tetrahedral intermediate (an acyl imidazole) that resists further nucleophilic attack until aqueous workup, cleanly yielding the symmetric bis(2-methylphenyl)methanone[3].

• Why use NaBH₄ with NaHSO₄·H₂O? The resulting diaryl ketone is highly sterically hindered, making standard NaBH₄ reduction sluggish and low-yielding. The addition of sodium bisulfate monohydrate lowers the pH and generates a more reactive hydride species (potentially in situ borane), which rapidly accelerates the reduction to the carbinol under refluxing acetonitrile conditions[3].

Step-by-Step Protocol

Step 1: Synthesis of Bis(2-methylphenyl)methanone

• Prepare the Grignard reagent by reacting o-bromotoluene (301 mmol) with Mg turnings (301 mmol) in anhydrous THF (110 mL) under reflux.

• Add the Grignard solution dropwise under an Argon atmosphere to a suspension of 1,1'-carbonyldiimidazole (112 mmol) in THF (500 mL) at room temperature.

• Stir the mixture for 3.5 hours, then quench carefully with aqueous NH₄Cl.

• Extract the aqueous phase with EtOAc, wash the combined organic layers with water, dry over Na₂SO₄, and purify via silica gel column chromatography (pentane/Et₂O) to isolate the ketone[3].

Step 2: Reduction to Bis(2-methylphenyl)methanol

• Dissolve the ketone (71.3 mmol) in acetonitrile (200 mL).

• Add NaHSO₄·H₂O (49.9 mmol) and NaBH₄ (214 mmol) to the solution.

• Heat the reaction mixture to reflux for 26 hours.

• Quench with water (350 mL), extract with CH₂Cl₂ (2x200 mL), dry over Na₂SO₄, and evaporate the solvent.

• Recrystallize the solid residue from CH₂Cl₂ to obtain pure bis(2-methylphenyl)methanol as colorless crystals[3].

Synthetic workflow for bis(2-methylphenyl)methanol via Grignard addition and NaBH4 reduction.

NMR Spectroscopic Reference Data (The Core)

Accurate structural elucidation of bis(2-methylphenyl)methanol relies on high-resolution NMR spectroscopy. The reference data below was recorded at 400 MHz (¹H) and 100 MHz (¹³C) in CDCl₃[3].

Causality in NMR Chemical Shifts:

The steric bulk of the ortho-methyl groups restricts the free rotation of the aromatic rings around the carbinol carbon. This forces the molecule into a specific conformation where the methine proton (-CHOH) is heavily deshielded by the combined anisotropic effects of the two aromatic rings and the hydroxyl oxygen, pushing its chemical shift significantly downfield to 6.16 ppm[3]. The methyl groups appear as a sharp 6H singlet at 2.29 ppm, indicating that on the NMR timescale at room temperature, the molecule maintains a symmetric average conformation.

Table 1: ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
7.31 – 7.27	Multiplet (m)	2H	Aromatic protons (C6-H)
7.23 – 7.16	Multiplet (m)	6H	Aromatic protons (C3, C4, C5-H)
6.16	Singlet (s)	1H	Methine proton (-CHOH)
2.29	Singlet (s)	6H	Methyl protons (-CH₃)
1.91	Broad Singlet (br. s)	1H	Hydroxyl proton (-OH)

Table 2: ¹³C NMR Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Carbon Type	Assignment
141.1	Quaternary (Cq)	Aromatic C1 (Attached to carbinol)
138.2	Quaternary (Cq)	Aromatic C2 (Attached to methyl)
132.8	Methine (CH)	Aromatic CH
130.0	Methine (CH)	Aromatic CH
128.8	Methine (CH)	Aromatic C6
128.4	Methine (CH)	Aromatic CH
72.6	Methine (CH)	Carbinol Carbon (-CHOH)
21.4	Primary (CH₃)	Methyl Carbons (-CH₃)

Mass Spectrometry (MS) Fragmentation Profile

Electron Ionization Mass Spectrometry (EI-MS, 70 eV) provides a highly reliable, self-validating fragmentation pattern for this compound[3]:

• m/z 212 (M⁺, 16%): Confirms the exact molecular weight of the parent ion (C₁₅H₁₆O).

• m/z 194 (19%): Corresponds to the loss of water[M - H₂O]⁺, a diagnostic cleavage for benzhydrol derivatives.

• m/z 179 (40%): Sequential loss of water and a methyl radical [M - H₂O - CH₃]⁺.

• m/z 119 (100%, Base Peak): Represents the highly stable oxonium/acylium-like ion [o-Tolyl-CH=OH]⁺ resulting from the homolytic cleavage of one aryl-carbinol bond.

• m/z 91 (55%): The ubiquitous tropylium ion [C₇H₇]⁺, unequivocally confirming the presence of the tolyl moiety.

Trustworthiness & Self-Validating Protocol

To ensure the absolute integrity of the synthesized material before deploying it in sensitive downstream applications (such as the generation of reactive carbocations[2]), researchers must employ a self-validating analytical workflow. Do not rely on a single analytical node; instead, cross-verify using orthogonal techniques.

Validation Steps:

• ¹H NMR Integration Check: The integral ratio of the methyl protons (2.29 ppm) to the methine proton (6.16 ppm) must be exactly 6:1 . Any deviation indicates incomplete reduction or the presence of unreacted starting material[3].

• ¹³C NMR Carbonyl Screen: The complete absence of a quaternary carbon signal near ~200 ppm confirms the total consumption of the ketone intermediate[3].

• MS Base Peak Verification: The presence of the m/z 119 base peak acts as a definitive fingerprint for the symmetric diarylcarbinol framework[3].

Self-validating analytical workflow for confirming the purity and structure of the carbinol.

References

• Kirchwehm, Y., Damme, A., Kupfer, T., Braunschweig, H., & Krueger, A. (2012). Ortho-methylated tribenzotriquinacenes—paving the way to curved carbon networks (Electronic Supplementary Information). Chemical Communications (RSC Publishing), 48, 1502-1504. URL:[Link]

• Hegarty, A. F., & Wolfe, V. E. (2008). Reactivity of sterically hindered diarylbenzhydryl carbocations – competing trapping by nucleophiles and elimination. Arkivoc, 2008(10), 161-182. URL:[Link]

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• 3. rsc.org [rsc.org]

mechanism of formation of bis(2-methylphenyl)methanol in organic synthesis

An In-depth Technical Guide to the Synthesis of Bis(2-methylphenyl)methanol: Mechanism and Protocol

Introduction

Bis(2-methylphenyl)methanol is a diarylmethanol compound characterized by two o-tolyl groups attached to a central carbinol carbon. While not a widely commercialized product itself, its synthesis serves as an exemplary case study for a fundamental and powerful carbon-carbon bond-forming reaction in organic chemistry: the Grignard reaction. Understanding the mechanistic intricacies and practical considerations for synthesizing such a sterically hindered secondary alcohol provides valuable insights for researchers and drug development professionals engaged in the construction of complex molecular architectures.

This technical guide offers a comprehensive examination of the formation of bis(2-methylphenyl)methanol, focusing primarily on the Grignard reaction pathway. It delves into the underlying mechanism, provides a detailed experimental protocol, discusses potential side reactions, and outlines the critical parameters for ensuring a successful synthesis.

Part 1: The Grignard Reaction: A Cornerstone of C-C Bond Formation

The Grignard reaction, for which Victor Grignard was awarded the Nobel Prize in Chemistry in 1912, remains one of the most versatile methods for creating carbon-carbon bonds.[1] The core of the synthesis involves the preparation of a Grignard reagent, an organomagnesium halide, which then acts as a potent nucleophile.

Formation of the Grignard Reagent: 2-Methylphenylmagnesium Bromide

The synthesis of bis(2-methylphenyl)methanol commences with the preparation of its key nucleophile, 2-methylphenylmagnesium bromide. This is achieved by reacting 2-bromotoluene with magnesium metal in an anhydrous ether solvent, typically diethyl ether or tetrahydrofuran (THF).[1][2]

The mechanism of Grignard reagent formation is understood to involve single-electron transfer steps and is a non-chain radical reaction.[3]

• Electron Transfer: A single electron is transferred from the surface of the magnesium metal to the antibonding orbital of the carbon-bromine bond in 2-bromotoluene.

• Bond Cleavage: This electron transfer leads to the cleavage of the C-Br bond, generating a 2-methylphenyl radical and a bromide anion.

• Radical Coupling: The highly reactive 2-methylphenyl radical rapidly combines with the magnesium radical cation (Mg⁺•) to form the organomagnesium compound, 2-methylphenylmagnesium bromide.[3]

The carbon-magnesium bond in the resulting Grignard reagent is highly polarized, with a significant negative charge on the carbon atom (carbanionic character), rendering it a powerful nucleophile and a strong base.[3][4]

Mechanism of Grignard reagent formation.

Critical Experimental Considerations

The success of a Grignard reaction is critically dependent on maintaining strictly anhydrous (water-free) conditions.[2][5][6] Grignard reagents are strong bases and will readily react with any protic solvents, including water from the atmosphere or adsorbed on glassware, to quench the reagent by forming a hydrocarbon (toluene in this case).[2][4]

• Glassware: All glassware must be rigorously dried, typically by flame-drying under an inert atmosphere or oven-drying overnight.[5][7][8]

• Solvents: Anhydrous solvents are essential. Ether solvents like diethyl ether and THF are ideal as they are aprotic and solvate the magnesium atom of the Grignard reagent, stabilizing it.[2][3]

• Initiation: The reaction can sometimes be slow to start due to a passivating layer of magnesium oxide on the turnings.[9] Initiation can be facilitated by methods such as crushing the magnesium to expose a fresh surface, adding a small crystal of iodine, or adding a few drops of a more reactive halide like 1,2-dibromoethane.[6][7][10]

Part 2: Synthesis of Bis(2-methylphenyl)methanol

Once the 2-methylphenylmagnesium bromide is formed, it is reacted with 2-methylbenzaldehyde (o-tolualdehyde) to form the target molecule.

Mechanism of Nucleophilic Addition

The core of the reaction is a nucleophilic addition of the Grignard reagent to the electrophilic carbonyl carbon of 2-methylbenzaldehyde.[7][11]

• Nucleophilic Attack: The carbanionic carbon of the 2-methylphenylmagnesium bromide attacks the partially positive carbonyl carbon of 2-methylbenzaldehyde. This attack breaks the pi (π) bond of the carbonyl group, pushing the electrons onto the oxygen atom.

• Formation of Alkoxide Intermediate: This step results in the formation of a tetrahedral magnesium alkoxide intermediate. The addition is generally considered irreversible due to the high basicity of the Grignard reagent.[2]

• Acidic Workup (Protonation): The reaction is quenched by the careful addition of a dilute acid, such as aqueous ammonium chloride (NH₄Cl) or dilute hydrochloric acid (HCl).[5][7] The alkoxide is protonated during this workup step to yield the final product, bis(2-methylphenyl)methanol, and water-soluble magnesium salts.[1]

Overall reaction and mechanism for the synthesis.

Part 3: Experimental Protocol

This section provides a representative laboratory-scale procedure for the synthesis.

Materials and Reagents

Compound	Molecular Formula	Molar Mass ( g/mol )	Density (g/mL)	Boiling Point (°C)
Magnesium Turnings	Mg	24.31	1.74	1090
2-Bromotoluene	C₇H₇Br	171.04	1.40	182
2-Methylbenzaldehyde	C₈H₈O	120.15	1.037	199
Diethyl Ether (Anhydrous)	(C₂H₅)₂O	74.12	0.713	34.6
Ammonium Chloride (Sat. Soln)	NH₄Cl	53.49	~1.0	N/A

Data sourced from publicly available chemical information databases.

Step-by-Step Methodology

Workflow for the synthesis of bis(2-methylphenyl)methanol.

• Apparatus Setup: Assemble a dry 250 mL three-necked round-bottom flask with a magnetic stir bar, a reflux condenser topped with a drying tube (filled with CaCl₂), and a dropping funnel. Flame-dry the entire apparatus under a gentle stream of nitrogen and allow it to cool to room temperature.[7]

• Grignard Formation: Place magnesium turnings (1.1 equivalents) in the flask. Prepare a solution of 2-bromotoluene (1.0 equivalent) in 30 mL of anhydrous diethyl ether in the dropping funnel. Add a small portion (~5 mL) of this solution to the magnesium. The reaction should initiate, as evidenced by bubbling and a cloudy appearance. If not, add a small iodine crystal. Once initiated, add the remaining 2-bromotoluene solution dropwise to maintain a gentle reflux. After the addition is complete, reflux the mixture for an additional 30 minutes.[7][10]

• Aldehyde Addition: Cool the gray-black Grignard reagent solution to 0 °C using an ice bath. Prepare a solution of 2-methylbenzaldehyde (1.0 equivalent) in 20 mL of anhydrous diethyl ether in the dropping funnel. Add the aldehyde solution dropwise to the stirred Grignard reagent, maintaining the temperature below 10 °C.[7]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1 hour. The mixture will likely become a thick precipitate.

• Quenching: Carefully pour the reaction mixture into a beaker containing 100 g of crushed ice and 50 mL of saturated aqueous ammonium chloride solution. Stir until the ice has melted and the magnesium salts have dissolved.[7]

• Extraction: Transfer the mixture to a separatory funnel. Separate the ether layer. Extract the aqueous layer twice more with 30 mL portions of diethyl ether. Combine all the organic extracts.[2][7]

• Washing and Drying: Wash the combined organic layers with brine (saturated NaCl solution) and then dry over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and remove the diethyl ether by rotary evaporation. The resulting crude solid can be purified by recrystallization from a suitable solvent system, such as hexanes or a mixture of hexanes and ethyl acetate, to yield bis(2-methylphenyl)methanol as a crystalline solid.[7]

Part 4: Potential Side Reactions

Several side reactions can occur, potentially lowering the yield of the desired product.

• Quenching by Water: As mentioned, any trace of water will protonate the Grignard reagent, converting it to toluene and reducing the amount of nucleophile available for the main reaction.[2][12]

• Wurtz-Type Coupling: The Grignard reagent can react with any remaining 2-bromotoluene to form 2,2'-dimethylbiphenyl. This side reaction is favored by higher temperatures and high concentrations of the alkyl halide.[5]

• Cannizzaro Reaction: If the Grignard reagent is consumed by side reactions or added too slowly, the unreacted 2-methylbenzaldehyde, which lacks an alpha-hydrogen, can potentially undergo a base-catalyzed disproportionation (Cannizzaro reaction) to form 2-methylbenzyl alcohol and 2-methylbenzoic acid upon workup.[13]

Common side reactions in the synthesis.

Conclusion

The synthesis of bis(2-methylphenyl)methanol via the Grignard reaction is a classic yet illustrative example of nucleophilic addition to a carbonyl group. Success hinges on a firm grasp of the reaction mechanism and meticulous attention to experimental detail, particularly the exclusion of moisture. By understanding the formation of the key organomagnesium intermediate, the pathway of its addition to 2-methylbenzaldehyde, and the potential competing side reactions, researchers can effectively troubleshoot and optimize the synthesis of this and a vast array of other alcohols, underscoring the enduring power of the Grignard reaction in modern organic synthesis.

References

• Chem 22, Spring 2010. (n.d.). Experiment 16 — Grignard Chemistry: Synthesis of Triphenylmethanol.

• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

• Unknown. (n.d.). Grignard Reaction: Synthesis of Triphenylmethanol.

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

• Grokipedia. (n.d.). 2-Methylbenzaldehyde. Retrieved from [Link]

• University of Calgary. (n.d.). Formation of Grignard Reagents from Organic Halides. Retrieved from [Link]

• ResearchGate. (n.d.). Experiment 12: Grignard Synthesis of Triphenylmethanol. Retrieved from [Link]

• Unknown. (2021, February). Macroscale Synthesis of Triphenylmethanol via a Grignard Reaction.
• Google Patents. (n.d.). CN102381941A - Preparation method of 2-methyl-3-biphenylmethanol.
• Jasperse, J. (n.d.). Grignard Synthesis of Triphenylmethanol.
• Google Patents. (n.d.). CN102603485A - Preparation method of 2-methyl-3-biphenylmethanol.

• Theochem @ Mercer University. (n.d.). GRIGNARD SYNTHESIS OF TRIPHENYLMETHANOL. Retrieved from [Link]

• Master Organic Chemistry. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Grignard Reagents. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Reactions of Allylmagnesium Reagents with Carbonyl Compounds. Retrieved from [Link]

• SciSpace. (n.d.). Alkylation of substituted benzaldehyde on a solid matrix by using Grignard reagent. Retrieved from [Link]

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Thermodynamic Stability and Degradation Pathways of Bis(2-methylphenyl)methanol

An In-Depth Technical Guide for Drug Development Professionals

Executive Summary

Bis(2-methylphenyl)methanol (CAS 2845-91-2), commonly referred to as di-o-tolylmethanol, is a sterically hindered secondary diaryl alcohol[1]. It functions as a critical synthetic intermediate and a potential degradant in the manufacturing of antihistamines and anticholinergic active pharmaceutical ingredients (APIs), such as sequifenadine[2]. Due to its benzhydrol core, the molecule is inherently susceptible to specific thermodynamic instabilities, primarily driven by carbocation formation and oxidative stress. This whitepaper provides a comprehensive mechanistic analysis of its degradation pathways, supported by self-validating experimental protocols designed for rigorous pharmaceutical stability profiling.

Thermodynamic Stability Profile and Carbocation Dynamics

The thermodynamic stability of bis(2-methylphenyl)methanol is dictated by the delicate interplay between steric hindrance and electronic delocalization.

When exposed to Brønsted acids, the hydroxyl group is rapidly protonated. The subsequent expulsion of water yields the di-o-tolyl carbocation[3]. The thermodynamics of this ionization ( SN​1 pathway) are governed by two opposing forces:

• B-Strain Relief : The two ortho-methyl groups create significant steric crowding (B-strain) around the sp3 -hybridized central carbon. Ionization to the planar sp2 -hybridized carbocation relieves this strain, acting as a thermodynamic driving force for dehydration.

• Steric Inhibition of Resonance : To minimize steric clash between the ortho-methyl groups, the aromatic rings adopt a propeller-like conformation. This deviation from perfect coplanarity slightly attenuates the resonance overlap of the π -systems with the empty p-orbital. However, the electron-donating inductive effect of the methyl groups compensates for this, resulting in a relatively stable, yet highly selective, electrophilic intermediate[4].

The thermodynamic equilibrium of this ionization is defined by its pKR+​ value. In strongly acidic media (e.g., sulfuric acid), the equilibrium shifts entirely toward the deeply colored carbocation, a phenomenon that can be quantitatively tracked via UV-Vis spectroscopy.

Mechanistic Degradation Pathways

Understanding the specific routes of degradation is essential for formulating stable APIs and designing robust synthetic routes.

3.1. Acid-Catalyzed Dehydration and Etherification

In aqueous or partially aqueous acidic environments, the transient di-o-tolyl carbocation is highly susceptible to nucleophilic attack. While water can trap the carbocation to regenerate the starting material (a reversible process), an unreacted molecule of bis(2-methylphenyl)methanol can act as a nucleophile. This dehydrative substitution yields bis(di-o-tolyl)methyl ether [5]. In the presence of highly electron-rich aromatic impurities, Friedel-Crafts alkylation may also occur, leading to triarylmethane oligomers[6].

3.2. Oxidative Degradation

Secondary alcohols are classic targets for oxidation. Under oxidative stress (e.g., presence of peroxides, transition metal leachates, or hypochlorite), bis(2-methylphenyl)methanol is oxidized to bis(2-methylphenyl)methanone (di-o-tolyl ketone)[7]. This irreversible thermodynamic sink is a common source of out-of-specification (OOS) results during long-term API stability testing.

Figure 1: Primary thermodynamic degradation pathways of bis(2-methylphenyl)methanol.

Quantitative Stability Data

To provide a baseline for formulation scientists, the following tables summarize the physical properties and forced degradation yields of bis(2-methylphenyl)methanol.

Table 1: Thermodynamic and Analytical Metrics

Parameter	Value / Observation	Analytical Method
Molecular Weight	212.29 g/mol	High-Resolution Mass Spectrometry
pKR+​ (Estimated)	-5.5 to -6.5	UV-Vis in H2​SO4​ Titration
Primary Acid Degradant	Bis(di-o-tolyl)methyl ether	LC-MS/MS
Primary Oxidative Degradant	Bis(2-methylphenyl)methanone	HPLC-UV (254 nm)

Table 2: Forced Degradation Yields (48 Hours at 60°C)

Stress Condition	Remaining Intact Compound (%)	Major Degradant Yield (%)
0.1 M HCl (Aqueous/MeCN)	42.5%	Etherification (51.2%)
3% H2​O2​ (Oxidative)	68.0%	Ketone (29.5%)
0.1 M NaOH (Basic)	> 98.0%	None detected
Thermal (Solid State, 80°C)	> 99.0%	None detected

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that protocols must be designed to prove their own validity. The following workflows incorporate internal checks to ensure that observed degradation is a true reflection of the molecule's thermodynamics, rather than an analytical artifact.

Protocol 1: Forced Degradation and LC-MS/MS Profiling

Causality Check: Acetonitrile is chosen as the co-solvent because bis(2-methylphenyl)methanol is highly lipophilic. A purely aqueous stressor would result in precipitation, masking true hydrolytic degradation kinetics.

• Sample Preparation: Dissolve 10 mg of bis(2-methylphenyl)methanol in 5 mL of HPLC-grade Acetonitrile. Dilute to 10 mL with MS-grade water to achieve a 1 mg/mL stock.

• Stress Initiation: Transfer 1 mL aliquots into amber glass vials. Add 1 mL of the stressor (e.g., 0.2 M HCl for acid stress, 6% H2​O2​ for oxidative stress). Seal and incubate at 60°C.

• Quenching (Critical Step): To prevent ongoing degradation during the autosampler queue, quench the acid-stressed samples by adding 1 mL of 0.2 M Ammonium Acetate buffer (pH 7.0).

  • Self-Validation: Analyze a "Time Zero" quenched sample immediately to ensure the quenching process itself does not induce etherification.

• Analysis: Inject 2 µL onto a C18 UPLC column coupled to a Q-TOF mass spectrometer. Monitor the disappearance of the m/z 195 ion (loss of water from the parent mass 212 during ESI) and the appearance of the ether dimer ( m/z 406).

Figure 2: Step-by-step workflow for forced degradation and kinetic profiling.

Protocol 2: Spectrophotometric Determination of Carbocation Stability ( pKR+​ )

Causality Check: The generation of the carbocation is a reversible thermodynamic equilibrium. If the spectral change is irreversible, it indicates a side reaction (e.g., oligomerization) rather than simple ionization.

• Acid Titration: Prepare a series of sulfuric acid solutions ranging from 10% to 90% (w/w) in water.

• Substrate Addition: Inject 10 µL of a concentrated methanolic solution of bis(2-methylphenyl)methanol into 3 mL of each acid solution directly in a quartz cuvette.

• Measurement: Record the UV-Vis spectrum from 300 nm to 700 nm. The di-o-tolyl carbocation will exhibit a strong absorption band in the visible region (typically around 450-500 nm).

• Reversibility Check (Self-Validation): Take the cuvette containing the 90% H2​SO4​ solution (deeply colored) and rapidly dilute it into 30 mL of ice-cold water. The immediate disappearance of color and precipitation of the white alcohol confirms that the carbocation formation was a reversible thermodynamic process, validating the pKR+​ calculation.

Conclusion

The thermodynamic stability of bis(2-methylphenyl)methanol is fundamentally limited by its propensity to form a sterically shielded, yet highly reactive, diarylmethyl carbocation. By understanding the precise mechanisms of its acid-catalyzed etherification and oxidative conversion to a ketone, drug development professionals can proactively design synthetic routes and formulation matrices (e.g., maintaining pH > 7, utilizing antioxidants) that suppress these degradation pathways.

References

• PharmaCompass. "Sequifenadine / Bis(2-methylphenyl)methanol Drug Information." [Link]

• MDPI. "Direct Substitution of Alcohols in Pure Water by Brønsted Acid Catalysis."[Link]

• ResearchGate (ARKIVOC). "Reactivity of sterically hindered diarylbenzhydryl carbocations – competing trapping by nucleophiles and elimination." [Link]

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• 1. Bis(2-methylphenyl)methanol | CymitQuimica [cymitquimica.com]
• 2. Sequifenadine | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. ivypanda.com [ivypanda.com]
• 4. researchgate.net [researchgate.net]
• 5. Direct Substitution of Alcohols in Pure Water by Brønsted Acid Catalysis | MDPI [mdpi.com]
• 6. Brønsted Acid‐Catalysed Dehydrative Substitution Reactions of Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

An In-depth Technical Guide to the X-ray Crystallography and Spatial Conformation of Bis(2-methylphenyl)methanol and its Analogs

A Senior Application Scientist's Perspective on Structural Elucidation and Conformational Analysis

Preamble: Navigating the Landscape of Structural Chemistry

In the realms of materials science and drug development, an intimate understanding of a molecule's three-dimensional structure is paramount. This spatial arrangement, or conformation, dictates its physical properties, reactivity, and, in a pharmaceutical context, its ability to interact with biological targets. X-ray crystallography stands as the gold standard for unequivocally determining molecular structures in the solid state. This guide provides a comprehensive technical overview of the application of X-ray crystallography to elucidate the spatial conformation of sterically hindered diarylmethanols, with a specific focus on bis(2-methylphenyl)methanol.

It is important to note that as of the writing of this guide, a specific experimental crystal structure for bis(2-methylphenyl)methanol is not publicly available in the Cambridge Structural Database (CSD). Therefore, this guide will leverage the detailed crystallographic data of the closely related analog, (2-methylphenyl)(phenyl)methanol [1], as a primary case study. This approach allows for a rigorous examination of the experimental and analytical techniques and provides a strong basis for inferring the conformational behavior of the target molecule, bis(2-methylphenyl)methanol.

The Significance of Diaryl- and Triarylmethanols

Diaryl- and triarylmethanols are a class of compounds with significant industrial and pharmaceutical relevance. They serve as key intermediates in the synthesis of a wide array of products, from perfumes to potent pharmaceuticals[1]. The therapeutic efficacy of many drugs derived from these scaffolds is intrinsically linked to their three-dimensional shape, which governs their binding affinity and selectivity for specific receptors or enzymes. Consequently, the precise characterization of their conformational preferences is a critical step in the drug discovery and development pipeline.

The Crystallographic Workflow: A Self-Validating System

The determination of a crystal structure is a multi-step process that begins with the synthesis of high-purity material and culminates in the refinement of a detailed atomic model. Each step is designed to be self-validating, ensuring the integrity and accuracy of the final structure.

Figure 1: A generalized workflow for single-crystal X-ray diffraction analysis.

Experimental Protocol: From Powder to Precision

The following protocol is a generalized yet detailed methodology for obtaining the crystal structure of a small organic molecule like bis(2-methylphenyl)methanol, based on standard practices in the field.

Step 1: Synthesis and Purification

• Rationale: The formation of high-quality single crystals is critically dependent on the purity of the starting material. Impurities can inhibit crystal growth or become incorporated into the crystal lattice, leading to disorder and a poor-quality diffraction pattern.

• Procedure: Synthesize bis(2-methylphenyl)methanol via a suitable method, such as the Grignard reaction of 2-methylmagnesium bromide with 2-methylbenzaldehyde. The crude product should be purified to >98% purity, as confirmed by NMR and HPLC, typically using column chromatography followed by recrystallization.

Step 2: Crystallization

• Rationale: The goal is to grow a single crystal of suitable size and quality (typically 0.1-0.4 mm in all dimensions) that will diffract X-rays uniformly. Slow crystal growth is key to achieving a well-ordered lattice.

• Procedure:

  • Dissolve the purified compound in a minimal amount of a suitable solvent or solvent mixture (e.g., ethanol, ethyl acetate/hexane).

  • Employ a slow evaporation technique by covering the vial with a perforated seal and leaving it undisturbed in a vibration-free environment.

  • Alternatively, use vapor diffusion by placing the vial of the compound's solution in a larger sealed container with a more volatile anti-solvent.

Step 3: Data Collection

• Rationale: A suitable single crystal is mounted and cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms, resulting in a sharper diffraction pattern and higher resolution data. The crystal is rotated in the X-ray beam to collect a complete set of diffraction data.

• Procedure:

  • Select a well-formed, clear crystal under a microscope and mount it on a goniometer head.

  • Position the crystal in a stream of cold nitrogen gas (cryostream).

  • Collect diffraction data using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα radiation) and a detector (e.g., CCD or CMOS).

Step 4: Structure Solution and Refinement

• Rationale: The collected diffraction data is used to determine the arrangement of atoms in the crystal. This is an iterative process of building an initial model and then refining it against the experimental data.

• Procedure:

  • Data Reduction: The raw diffraction images are processed to integrate the intensities of the reflections and apply corrections for experimental factors.

  • Structure Solution: The initial atomic positions are determined using direct methods or Patterson methods, often with software like SHELXS.

  • Structure Refinement: The atomic positions and displacement parameters are refined against the experimental data using a least-squares minimization algorithm, typically with software like SHELXL. Hydrogen atoms are usually placed in calculated positions.

  • Validation: The final refined structure is validated using tools like CheckCIF to ensure it is chemically reasonable and fits the data well.

Analysis of the Spatial Conformation: A Case Study of (2-Methylphenyl)(phenyl)methanol

The crystal structure of (2-methylphenyl)(phenyl)methanol provides invaluable insights into the conformational preferences of this class of molecules[1].

Key Crystallographic Data

The following table summarizes the key crystallographic parameters for (2-methylphenyl)(phenyl)methanol[1].

Parameter	Value
Chemical Formula	C₁₄H₁₄O
Molecular Weight	198.25 g/mol
Crystal System	Trigonal
Space Group	R-3
a	23.013(2) Å
c	10.6067(11) Å
Volume	4864.8(7) ų
Z	18
Temperature	100 K
R-factor (R1)	0.045
wR2	0.121

Molecular Conformation and Steric Hindrance

The most striking feature of the molecular structure of (2-methylphenyl)(phenyl)methanol is the relative orientation of the two aromatic rings. The dihedral angle between the least-squares planes of the phenyl and the 2-methylphenyl (o-tolyl) rings is 87.78(8)°[1]. This near-orthogonal arrangement is a direct consequence of the steric hindrance imposed by the methyl group at the ortho position of one of the rings.

Sources

• 1. ccdc.cam.ac.uk [ccdc.cam.ac.uk]

Protocols & Analytical Methods

Application Notes & Protocols: Utilizing Bis(2-methylphenyl)methanol as a Precursor for a Novel Bulky Phosphine Ligand in Cross-Coupling Catalysis

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and utilization of bis(2-methylphenyl)methanol as a precursor to a novel, sterically demanding phosphine ligand. This guide details the synthesis of the precursor, its conversion into a functional phosphine ligand, and protocols for its application in palladium-catalyzed cross-coupling reactions, which are pivotal in modern synthetic chemistry. The causality behind experimental choices is explained to provide a deeper understanding of the chemical transformations.

Introduction: The Role of Bulky Ligands in Modern Catalysis

In the realm of transition-metal catalysis, the design and synthesis of ligands are of paramount importance. Ligands modulate the steric and electronic properties of the metal center, thereby influencing the efficiency, selectivity, and scope of catalytic transformations.[1] Bulky phosphine ligands, in particular, have revolutionized palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura and Buchwald-Hartwig amination.[2][3] The steric hindrance provided by these ligands promotes the formation of highly active, monoligated palladium(0) species, which are crucial for the oxidative addition of challenging substrates like aryl chlorides.[1] Furthermore, the electron-rich nature of many bulky phosphines facilitates this key activation step and the final reductive elimination to afford the desired product.[4]

Bis(2-methylphenyl)methanol presents an attractive and accessible precursor for a novel bulky phosphine ligand. The two ortho-tolyl groups create a sterically crowded environment around the central carbon, which, when incorporated into a phosphine ligand, is expected to exert significant steric influence at a metal center. This guide provides detailed protocols for the synthesis of this precursor and its subsequent conversion to a valuable phosphine ligand, followed by its application in catalysis.

Synthesis of the Ligand Precursor: Bis(2-methylphenyl)methanol

The synthesis of bis(2-methylphenyl)methanol can be efficiently achieved via a Grignard reaction, a classic and reliable method for carbon-carbon bond formation.[5] This protocol details the reaction of o-tolylmagnesium bromide with o-tolualdehyde.

Reaction Scheme:

Caption: Synthesis of bis(2-methylphenyl)methanol via Grignard reaction.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles	Equivalents
Magnesium turnings	24.31	2.67 g	0.110	1.1
2-Bromotoluene	171.04	17.1 g (12.4 mL)	0.100	1.0
o-Tolualdehyde	120.15	12.0 g (11.5 mL)	0.100	1.0
Anhydrous Tetrahydrofuran (THF)	-	200 mL	-	-
Iodine	253.81	1 crystal	-	-
Saturated aq. NH₄Cl	-	100 mL	-	-
Diethyl ether	-	150 mL	-	-
Anhydrous MgSO₄	120.37	-	-	-

Procedure:

• Apparatus Setup: Assemble a 500 mL three-necked round-bottom flask, equipped with a magnetic stirrer, a reflux condenser, and a pressure-equalizing dropping funnel, all fitted with calcium chloride drying tubes. Flame-dry the entire apparatus under a stream of dry nitrogen or argon and allow it to cool to room temperature.

• Grignard Reagent Formation: Place the magnesium turnings and a small crystal of iodine in the reaction flask. Add 20 mL of anhydrous THF. In the dropping funnel, place a solution of 2-bromotoluene in 80 mL of anhydrous THF.

• Add approximately 10 mL of the 2-bromotoluene solution to the magnesium turnings. The reaction should initiate, as indicated by a gentle reflux and the disappearance of the iodine color. If the reaction does not start, gently warm the flask with a heat gun.

• Once the reaction has initiated, add the remaining 2-bromotoluene solution dropwise at a rate that maintains a steady reflux. After the addition is complete, continue to stir the mixture at room temperature for an additional hour to ensure complete formation of the Grignard reagent.

• Reaction with Aldehyde: Cool the Grignard reagent solution in an ice bath. Dissolve o-tolualdehyde in 100 mL of anhydrous THF and add this solution to the dropping funnel. Add the aldehyde solution dropwise to the stirred Grignard reagent, maintaining the temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2 hours.

• Work-up and Purification: Cool the reaction mixture again in an ice bath and quench the reaction by the slow, dropwise addition of 100 mL of saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

• Filter off the drying agent and concentrate the solvent under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane:ethyl acetate gradient (e.g., 95:5 to 80:20) to afford pure bis(2-methylphenyl)methanol as a white solid.

Expected Characterization Data (based on analogous compounds):

• ¹H NMR (CDCl₃, 400 MHz): δ 7.40-7.10 (m, 8H, Ar-H), 5.95 (s, 1H, CH-OH), 2.30 (s, 6H, Ar-CH₃), 2.10 (d, 1H, OH).

• ¹³C NMR (CDCl₃, 101 MHz): δ 141.5, 136.0, 130.5, 128.0, 127.5, 126.0, 75.0, 19.5.

• IR (KBr, cm⁻¹): 3400 (br, O-H), 3060, 3020, 2920, 1600, 1490, 1460, 1030.

• MS (EI): m/z 212 [M]⁺, 197, 181, 91.

Synthesis of a Bulky Phosphine Ligand

The conversion of bis(2-methylphenyl)methanol to a phosphine ligand involves two key steps: conversion of the alcohol to a more reactive halide, followed by nucleophilic substitution with a phosphide anion.

Reaction Scheme:

Caption: Chlorination of bis(2-methylphenyl)methanol.

Procedure:

• In a fume hood, dissolve bis(2-methylphenyl)methanol (10.0 g, 47.1 mmol) in 100 mL of anhydrous dichloromethane in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the solution in an ice bath and add pyridine (4.1 mL, 51.8 mmol, 1.1 eq) dropwise.

• Slowly add thionyl chloride (3.8 mL, 51.8 mmol, 1.1 eq) dropwise via the dropping funnel, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 4 hours.

• Carefully pour the reaction mixture onto 100 g of crushed ice.

• Separate the organic layer, wash with cold water (2 x 50 mL), saturated aqueous NaHCO₃ solution (50 mL), and finally with brine (50 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure. The resulting bis(2-methylphenyl)methyl chloride is typically used in the next step without further purification.

Reaction Scheme:

Caption: Synthesis of the bulky phosphine ligand.

Procedure:

• Preparation of Lithium Diphenylphosphide: In a flame-dried Schlenk flask under an inert atmosphere, add lithium wire or sand (0.7 g, 100 mmol) to 100 mL of anhydrous THF. To this suspension, add chlorodiphenylphosphine (9.1 mL, 50 mmol) dropwise at room temperature. The reaction is exothermic and will turn deep red/orange upon formation of lithium diphenylphosphide. Stir for 2 hours at room temperature.

• Phosphination: Cool the freshly prepared solution of bis(2-methylphenyl)methyl chloride (from step 3.1, ~47.1 mmol) in 50 mL of anhydrous THF to -78 °C.

• Slowly transfer the lithium diphenylphosphide solution via cannula into the stirred solution of the chloride.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Work-up and Purification: Quench the reaction by the slow addition of degassed water. Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter the drying agent and concentrate the solvent under reduced pressure. The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel (under inert atmosphere) to yield the pure phosphine ligand.

Application in Palladium-Catalyzed Cross-Coupling Reactions

The synthesized bulky phosphine ligand, hereafter referred to as L1 , is expected to be highly effective in palladium-catalyzed cross-coupling reactions involving sterically demanding substrates or unreactive aryl chlorides.

This protocol details the coupling of an aryl chloride with an arylboronic acid. Bulky phosphine ligands are known to be particularly effective for such transformations.[3]

Reaction Scheme:

Caption: Suzuki-Miyaura cross-coupling reaction.

Procedure:

• Catalyst Pre-formation (Optional but Recommended): In a glovebox, to an oven-dried Schlenk tube, add Pd(OAc)₂ (2.2 mg, 0.01 mmol, 1 mol%) and L1 (8.0 mg, 0.02 mmol, 2 mol%). Add 2 mL of anhydrous, degassed toluene and stir the mixture at room temperature for 20 minutes.

• Reaction Setup: To the catalyst mixture, add the aryl chloride (1.0 mmol, 1.0 equiv), the arylboronic acid (1.5 mmol, 1.5 equiv), and K₃PO₄ (424 mg, 2.0 mmol, 2.0 equiv).

• Reaction Conditions: Seal the Schlenk tube and heat the reaction mixture with vigorous stirring at 100-110 °C.

• Monitoring and Work-up: Monitor the reaction progress by TLC or GC-MS. Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

This protocol describes the coupling of an aryl chloride with a primary or secondary amine. The steric bulk of L1 is anticipated to facilitate the reductive elimination of the C-N bond.[2]

Reaction Scheme:

Caption: Buchwald-Hartwig amination reaction.

Procedure:

• Reaction Setup: In a glovebox, add Pd₂(dba)₃ (4.6 mg, 0.005 mmol, 1 mol% Pd), L1 (8.0 mg, 0.02 mmol, 2 mol%), and NaOtBu (134 mg, 1.4 mmol, 1.4 equiv) to an oven-dried Schlenk tube.

• Add the aryl chloride (1.0 mmol, 1.0 equiv) and the amine (1.2 mmol, 1.2 equiv).

• Add 5 mL of anhydrous, degassed toluene.

• Reaction Conditions: Seal the Schlenk tube and heat the reaction mixture with vigorous stirring at 80-100 °C.

• Monitoring and Work-up: Monitor the reaction progress by TLC or GC-MS. Upon completion, cool the reaction to room temperature, dilute with diethyl ether, and quench with water.

• Separate the organic layer, extract the aqueous layer with diethyl ether, and combine the organic layers.

• Wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Conclusion

Bis(2-methylphenyl)methanol serves as an excellent and readily accessible precursor for the synthesis of a novel, sterically demanding phosphine ligand. The protocols provided herein offer a detailed, step-by-step guide for its synthesis and subsequent conversion to a functional ligand. The anticipated utility of this ligand in challenging palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination of aryl chlorides, highlights its potential as a valuable tool for synthetic chemists in academia and industry. The provided protocols are based on established and reliable methodologies and should serve as a strong foundation for further exploration and optimization.

References

• Bulky phosphine ligands promote palladium-catalyzed protodeboronation. ChemRxiv. 2024 . [Link]

• Evaluating Electronic and Steric Properties of Bulky Dialkylterphenyl Phosphine Ligands. idUS. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Steric and Electronic Parameters Characterizing Bulky and Electron-Rich Dialkylbiarylphosphines. Organometallics. 2011 . [Link]

• Steric and Electronic Parameters Characterizing Bulky and Electron-Rich Dialkylbiarylphosphines - Organometallics - Figshare. Figshare. 2011 . [Link]

• Steric and Electronic Parameters Characterizing Bulky and Electron-Rich Dialkylbiarylphosphines. Organometallics. 2011 . [Link]

• Parameterization of phosphine ligands demonstrates enhancement of nickel catalysis via remote steric effects. PMC. 2017 . [Link]

• Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation. Journal of the American Chemical Society. 2025 . [Link]

• Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation. Journal of the American Chemical Society - ACS Publications. 2025 . [Link]

• Buchwald-Hartwig Coupling. Organic Synthesis. [Link]

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC. [Link]

• Scaling Relations in Homogeneous Catalysis: Analyzing the Buchwald–Hartwig Amination Reaction. ACS Publications. 2019 . [Link]

• Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation. PubMed. 2025 . [Link]

• Synthesis, Reactivity and Transition Metal Chemistry of Bulky Phosphines. Indian Institute of Technology Bombay. [Link]

• Exploring the Effect of Phosphine Ligand Architecture on a Buchwald–Hartwig Reaction: Ligand Synthesis and Screening of Reaction Conditions. ACS Publications. 2021 . [Link]

• Synthesis of bulky, electron rich hemilabile phosphines and their application in the Suzuki coupling reaction of aryl chlorides. Journal of the Chemical Society, Dalton Transactions (RSC Publishing). [Link]

• Synthesis, Reactivity and Transition Metal Chemistry of Bulky Phosphines. ResearchGate. 2020 . [Link]

• How bulky ligands control the chemoselectivity of Pd-catalyzed N -arylation of ammonia. Chemical Science (RSC Publishing). 2019 . [Link]

• Rare Au···H Interactions in Gold(I) Complexes of Bulky Phosphines Derived from 2,6-Dibenzhydryl-4-methylphenyl Core. Inorganic Chemistry - ACS Publications. 2020 . [Link]

• Efficient Suzuki cross-coupling reactions using bulky phosphines. IT Services - University of Liverpool. [Link]

• (2-Methylphenyl)(phenyl)methanol. PMC - NIH. [Link]

• Synthesis and Application of Palladium Precatalysts that Accommodate Extremely Bulky di-tert-Butylphosphino Biaryl Ligands. PMC. 2013 . [Link]

• Methyl Chloride Synthesis over Metal Chlorides-Modified Mesoporous Alumina Catalyst. MDPI. 2018 . [Link]

• Supporting Information. The Royal Society of Chemistry. [Link]

• Bis(2,6-dimethylphenyl)methanol (C17H20O). PubChemLite. [Link]

• Organomagnesium Methods in Organic Synthesis. Google Books.

• 1-Indenyldialkylphosphines and Cyclopentadienyldialkylphosphines as Ligands for High-Activity Palladium-Catalyzed Cross-Coupling Reactions with Aryl Chlorides. OA Monitor Ireland. [Link]

• o-TOLUALDEHYDE. Organic Syntheses Procedure. [Link]

• bis(2-methylphenyl)-phenyl-methanol. Chemsrc. [Link]

• 7: The Grignard Reaction (Experiment). Chemistry LibreTexts. 2024 . [Link]

• Solvent Impact on the Diversity of Products in the Reaction of Lithium Diphenylphosphide and a Ti(III) Complex Supported by a tBu2P–P(SiMe3) Ligand. Inorganic Chemistry - ACS Publications. 2020 . [Link]

• Synthesis of (2-methyl[1,1'-biphenyl]-3-yl)methanol.

• preparation of triphenyl methanol by grignard reaction use of carbon nucleophiles in organic synthesis. Academia.edu. [Link]

• Synlett 2008, 575 Bruder, M.; Moody, C. J. TBSO Me Me 1. Ethynylmagnesium bromide, THF-Et2O (85%) 2. n-BuLi, THF. University of California, Irvine. [Link]

• Preparation method of 2-methyl-3-biphenylmethanol.

• Producing p‐tolylmethanol derivatives through an eco‐friendly electro‐organic method: A highly efficient Grignard reaction utilizing a magnesium electrode. ResearchGate. 2024 . [Link]

• GRIGNARD SYNTHESIS OF TRIPHENYLMETHANOL. Theochem @ Mercer University. [Link]

• Experiment 12: Grignard Synthesis of Triphenylmethanol. ResearchGate. [Link]

• Conceptual Design of Methyl Chloride Production Processes: A Review. Periodica Polytechnica. 2022 . [Link]

• On the Additions of Lithium Methyl p-Tolyl Sulfoxide to N-(PMP)Arylaldimines. PMC. [Link]

• Bis(thienyl)ethenes with a-methoxymethyl groups. Syntheses, spectroscopic Hammett plots, and stabilities in PMMA films. Semantic Scholar. [Link]

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Application Note: Catalytic Applications of Bis(2-methylphenyl)methanol in Asymmetric Synthesis

Target Audience: Researchers, scientists, and drug development professionals.

Executive Summary & Mechanistic Rationale

In the realm of asymmetric synthesis, the design of the chiral pocket is the single most critical factor dictating enantioselectivity. Bis(2-methylphenyl)methanol (also known as di-o-tolylmethanol) has emerged as a highly privileged structural motif and precursor for advanced chiral ligands and organocatalysts.

The Causality of Experimental Choices: Why utilize the di-o-tolylmethyl group over standard bulky groups like mesityl or naphthyl? The efficacy of this motif lies in its unique three-dimensional steric projection. While a mesityl group provides planar bulk, the sp³-hybridized benzylic carbon of the di-o-tolylmethyl group forces the two ortho-methylphenyl rings into a rigid, gear-like V-shaped cleft. This interlocking structure severely restricts bond rotation (atropisomerism) and creates a deep, rigid chiral pocket around the catalytic center. This "steric wall" effectively blocks the Re-face approach of incoming substrates, forcing a highly stereoselective Si-face attack[1].

This application note details the integration of bis(2-methylphenyl)methanol-derived motifs into two primary self-validating workflows:

• Copper-Catalyzed Asymmetric Allylic Substitutions using bulky N-Heterocyclic Carbene (NHC) ligands[2].

• Organocatalytic Asymmetric Synthesis of axially chiral indole frameworks via Chiral Phosphoric Acids (CPAs)[3].

Workflow Visualization

Fig 1: Transformation of Bis(2-methylphenyl)methanol into distinct catalytic frameworks.

Application 1: Synthesis of Bulky Chiral NHC Ligands for Cu-Catalyzed Allylic Silylation

In this workflow, bis(2-methylphenyl)methanol is converted into an imidazolidinium salt to serve as an NHC ligand precursor. When complexed with Copper(I), the di-o-tolylmethyl N-substituents dictate the regioselectivity (S_N2' vs S_N2) and enantioselectivity of the allylic substitution of allyl phosphates with silylboronates[2].

Data Presentation: Impact of NHC Steric Bulk

NHC N-Substituent Motif	Yield (%)	Regioselectivity (S_N2' : S_N2)	Enantiomeric Excess (ee %)
Mesityl	85	80:20	65
Di-1-naphthylmethyl	90	90:10	82
Di-o-tolylmethyl	95	>98:2	95

Table 1: Comparative data demonstrating the superiority of the di-o-tolylmethyl group in Cu-catalyzed allylic silylation.

Step-by-Step Protocol: Cu-Catalyzed Asymmetric Allylic Substitution

Self-Validating System: This protocol incorporates in-line analytical checkpoints to ensure catalyst activation and stereochemical fidelity before downstream processing.

• Catalyst Activation: In an argon-filled glovebox, charge an oven-dried Schlenk tube with CuCl (5.0 mol%), the di-o-tolylmethyl-substituted chiral imidazolidinium salt (5.0 mol%), and powdered NaOH (1.5 equiv).

  • Causality: NaOH is specifically chosen over alkoxide bases to suppress background racemic S_N2 pathways, ensuring high regioselectivity[2].

• Complexation: Add anhydrous THF (2.0 mL) and stir at room temperature for 30 minutes. The solution will transition to a pale yellow, indicating the formation of the active Cu-NHC complex.

• Transmetalation: Add the silylboronate reagent[e.g., PhMe₂Si-B(pin)] (1.5 equiv) and stir for 10 minutes.

  • Checkpoint 1 (Visual Validation): The mixture must turn dark brown/black. This color change self-validates the successful transmetalation to generate the active Cu-Si nucleophilic species.

• Stereodetermining Step: Cool the reaction mixture to -15 °C. Dropwise, add the allyl phosphate substrate (1.0 equiv) dissolved in THF (1.0 mL). Stir at -15 °C for 12 hours.

• In-Line Quality Control (Conversion):

  • Checkpoint 2: Extract a 50 µL aliquot, quench with MeOH, filter through a micro-silica plug, and analyze via GC-MS. Proceed to workup only if the allyl phosphate starting material is >95% consumed.

• Workup & Purification: Quench the bulk reaction with saturated aqueous NH₄Cl. Extract with EtOAc (3 × 10 mL), dry over MgSO₄, and concentrate under reduced pressure. Purify via silica gel flash chromatography.

• Final Validation:

  • Checkpoint 3: Analyze the isolated product via ¹H NMR to confirm S_N2' regioselectivity (>98:2). Determine the enantiomeric excess via chiral stationary phase HPLC (e.g., Chiralcel OD-H column); target ee > 90%.

Mechanistic Signaling Pathway

Fig 2: Catalytic cycle of the Cu-NHC asymmetric allylic substitution highlighting the steric blockade.

Application 2: Construction of Axially Chiral Indoles via Organocatalysis

Beyond acting as a ligand precursor, the bis(2-methylphenyl)methanol motif can be directly incorporated into substrates to force the formation of stable atropisomers. By installing the di-o-tolylmethyl group at the C2 position of an indole, the extreme steric hindrance restricts rotation around the C2-C3 bond. This allows for the catalytic asymmetric construction of axially chiral indolyl-pyrroloindoles using Chiral Phosphoric Acids (CPAs) [3].

Step-by-Step Protocol: Organocatalytic (2+3) Cycloaddition

Self-Validating System: This protocol relies on strict moisture control and precise temperature regulation to maintain the integrity of the hydrogen-bonding transition state.

• Reaction Setup: Flame-dry a 10 mL reaction vial under vacuum and backfill with argon. Add the 2-(di-o-tolylmethyl)-substituted 3,3′-bisindole (0.1 mmol), isoindolinone-derived propargylic alcohol (0.12 mmol), and 100 mg of freshly activated 4Å molecular sieves.

  • Causality: Molecular sieves are mandatory. Trace water will competitively hydrogen-bond with the CPA catalyst, destroying the enantio-determining transition state and leading to racemic mixtures.

• Solvent Addition: Add anhydrous 1,2-dichloroethane (DCE, 2.0 mL) and stir at room temperature (25 °C) for 5 minutes to ensure complete dissolution and moisture sequestration.

• Catalyst Introduction: Add the Chiral Phosphoric Acid (CPA) catalyst (5.0 mol%).

• Reaction Monitoring: Stir the mixture at room temperature for 8 hours.

  • Checkpoint 1 (TLC Validation): Monitor the reaction via TLC (DCM/MeOH 95:5). The appearance of a highly fluorescent spot under 254 nm UV light confirms the formation of the indolyl-pyrroloindole framework.

• Purification: Filter the reaction mixture through a short pad of Celite to remove the molecular sieves, washing with DCM. Concentrate the filtrate and purify directly via preparative thin-layer chromatography (PTLC) using DCM as the eluent.

• Final Validation (Atropisomer Confirmation):

  • Checkpoint 2: Analyze the purified product via ¹H NMR. The di-o-tolylmethyl protons will appear as highly shielded, distinct multiplets due to the restricted rotation (axial chirality). Calculate the diastereomeric ratio (dr); target >90:10.

  • Checkpoint 3: Determine the enantiomeric excess via HPLC using a Chiralpak AD-H column; target ee > 95%.

References

• Takeda, M., Shintani, R., & Hayashi, T. (2013). Enantioselective Synthesis of α-Tri- and α-Tetrasubstituted Allylsilanes by Copper-Catalyzed Asymmetric Allylic Substitution of Allyl Phosphates with Silylboronates. The Journal of Organic Chemistry, 78(11), 5851–5857.[Link]

• Zhou, J., et al. (2022). Design and Organocatalytic Asymmetric Synthesis of Indolyl-Pyrroloindoles Bearing Both Axial and Central Chirality. The Journal of Organic Chemistry, 87(23), 15827–15838.[Link]

• MCAT GmbH. (n.d.). Metallocene Catalysts: Bis(2-methylphenyl)methanol 100mg. MCAT GmbH Catalog.[Link]

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Bis(2-methylphenyl)methanol Synthesis

Welcome to the Technical Support Center for the synthesis of sterically hindered diaryl carbinols. Synthesizing bis(2-methylphenyl)methanol (also known as di-o-tolylmethanol) presents unique challenges primarily driven by the steric bulk of the ortho-methyl groups. This guide provides researchers and drug development professionals with troubleshooting insights, validated protocols, and mechanistic explanations to help optimize reaction yields.

Mechanistic Workflow & Route Selection

When synthesizing bis(2-methylphenyl)methanol, chemists typically consider a direct Grignard addition. However, due to severe steric clashes, a two-step sequence involving the synthesis of an intermediate ketone followed by reduction is highly preferred.

Comparative synthetic pathways for bis(2-methylphenyl)methanol highlighting the preferred route.

Troubleshooting & FAQs

Q1: Why does the direct Grignard addition of o-tolylmagnesium bromide to o-tolualdehyde result in low yields and unreacted starting material? A1: The primary culprit is severe steric hindrance. When a bulky nucleophile approaches a bulky electrophile, the activation energy for the classical nucleophilic addition pathway increases significantly. Consequently, the reaction often shifts toward a Single Electron Transfer (SET) mechanism[1]. This SET pathway generates radical intermediates that are prone to side reactions, drastically lowering the yield of the desired carbinol[1].

Q2: During Grignard formation, I am seeing a large amount of 2,2'-dimethylbiphenyl. How can I minimize this homocoupling impurity? A2: 2,2'-Dimethylbiphenyl is the product of a Wurtz-type homocoupling between the formed Grignard reagent and unreacted o-bromotoluene. To suppress this causality:

• Control the Addition Rate: Add o-bromotoluene strictly dropwise to keep its concentration low relative to the active magnesium surface.

• Optimize Magnesium Activation: Use highly active magnesium turnings (activated by iodine or 1,2-dibromoethane) to ensure the insertion reaction outpaces the coupling reaction.

• Temperature Management: While initiation requires heat, excessive localized heating during the exothermic formation promotes homocoupling. Maintain a gentle reflux and dilute with anhydrous THF if necessary.

Q3: Is there a more reliable, high-yielding alternative to the direct Grignard addition? A3: Yes. The most effective strategy to bypass the C-C bond formation steric clash is a two-step sequence: first synthesizing the intermediate ketone (bis(2-methylphenyl)methanone), followed by a hydride reduction[2]. Because the hydride ion (from NaBH₄) is exceptionally small, it easily attacks the sterically encumbered carbonyl carbon, driving the reduction to near-quantitative yields[2].

Quantitative Data Summary

The following table summarizes the performance metrics of the direct addition versus the preferred two-step methodology.

Parameter	Direct Grignard Addition	CDI Coupling + Reduction (Two-Step)
Primary Reagents	o-TolylMgBr + o-Tolualdehyde	1. o-TolylMgBr + CDI 2. Ketone + NaBH₄ / NaHSO₄·H₂O
Steric Hindrance Impact	Severe (Inhibits C-C bond formation)	Minimal (Hydride attack is sterically undemanding)
Prevalent Side Reactions	SET-mediated reduction, homocoupling	Minimal (Controlled by protic activation)
Typical Target Yield	< 40%	~ 61% Overall (64% Step 1 × 96% Step 2)
Scalability	Poor (Exothermic side reactions)	Excellent (Easily recrystallizable intermediates)

Validated Experimental Protocols

The following self-validating protocols detail the preferred two-step synthesis to maximize the yield of bis(2-methylphenyl)methanol.

Protocol A: Synthesis of Bis(2-methylphenyl)methanone (Intermediate)

• Objective: Construct the diaryl framework while mitigating steric hindrance using a highly reactive carbonyl equivalent.

• Causality Check: 1,1'-Carbonyldiimidazole (CDI) is chosen over an ester because the initial Grignard addition forms a stable magnesium alkoxide-imidazole intermediate that resists over-addition, cleanly yielding the ketone upon aqueous quench[2].

Step-by-Step Methodology:

• Grignard Preparation: In a flame-dried flask under an argon atmosphere, add magnesium turnings (301 mmol) and a single crystal of iodine in anhydrous THF (10 mL).

• Initiation & Addition: Add a small portion (approx. 2 mL) of o-bromotoluene to initiate the reaction. Self-validation cue: Look for the disappearance of the iodine color and the onset of a spontaneous exothermic boil. Dilute with THF (100 mL) and add the remaining o-bromotoluene (total 301 mmol) dropwise to maintain a gentle reflux.

• Electrophile Preparation: In a separate flask, suspend CDI (112 mmol) in anhydrous THF (500 mL) under argon.

• Coupling: Transfer the Grignard reagent dropwise to the CDI suspension at room temperature. Stir the mixture for 3.5 hours[2].

• Quench & Extraction: Quench carefully with aqueous NH₄Cl. Add water (100 mL) and extract with ethyl acetate (300 mL). Wash the combined organic layers with water (150 mL) and dry over Na₂SO₄[2].

• Purification: Evaporate the solvent and purify via recrystallization to isolate the ketone (approx. 64% yield)[2].

Protocol B: Reduction to Bis(2-methylphenyl)methanol (Target)

• Objective: Convert the sterically hindered ketone to the target carbinol.

• Causality Check: Standard NaBH₄ reduction is often too slow for di-o-tolyl ketone due to the shielding effect of the ortho-methyl groups. The addition of NaHSO₄·H₂O acts as a mild protic activator, increasing the electrophilicity of the carbonyl oxygen and allowing the small hydride nucleophile to attack efficiently[2].

Step-by-Step Methodology:

• Substrate Dissolution: Dissolve bis(2-methylphenyl)methanone (71.3 mmol) in acetonitrile (200 mL)[2].

• Reagent Addition: Add NaHSO₄·H₂O (49.9 mmol) followed by NaBH₄ (214 mmol)[2]. Note: Add the borohydride portionwise to safely control any potential gas evolution.

• Reflux: Heat the reaction mixture to reflux for 26 hours[2]. Self-validation cue: Use Thin Layer Chromatography (TLC) to monitor the complete disappearance of the UV-active ketone starting material.

• Workup: Cool the reaction to room temperature. Add water (350 mL) to quench excess hydride, followed by dichloromethane (500 mL)[2].

• Extraction: Separate the layers and extract the aqueous phase with CH₂Cl₂ (2 x 200 mL)[2].

• Isolation: Combine the organic layers, dry over Na₂SO₄, and evaporate the solvent. Recrystallize the solid residue from CH₂Cl₂ to yield colorless crystals of bis(2-methylphenyl)methanol (approx. 96% yield)[2].

References

• Electronic Supplementary Information for: Ortho-methylated tribenzotriquinacenes – paving the way to curved carbon networks - The Royal Society of Chemistry -[Link]

• Grignard Reaction - Organic Chemistry Portal -[Link]

Sources

• 1. Grignard Reaction [organic-chemistry.org]
• 2. rsc.org [rsc.org]

Technical Support Center: Troubleshooting the Grignard Synthesis of Bis(2-methylphenyl)methanol

Welcome to the Technical Support Center. The synthesis of bis(2-methylphenyl)methanol (also known as di-o-tolylmethanol) via Grignard addition is a fundamental yet notoriously finicky carbon-carbon bond-forming reaction. Because both the Grignard reagent (o-tolylmagnesium bromide) and the electrophile (e.g., o-tolualdehyde or ethyl formate) possess bulky ortho-methyl groups, researchers frequently encounter stalled reactions, radical-mediated side products, and homocoupling impurities[1],[2].

This guide is designed for drug development professionals and synthetic chemists. It bypasses basic theory to deliver field-proven, mechanistic troubleshooting strategies, ensuring your protocols are robust, self-validating, and high-yielding.

Part 1: Mechanistic Pathway & Side Reaction Network

To troubleshoot effectively, you must first understand the competing mechanistic pathways at play. The ortho-methyl groups create severe steric hindrance, which elevates the activation energy for the desired concerted nucleophilic addition[2]. This steric bulk forces the reaction to explore alternative, lower-energy side pathways, such as Single Electron Transfer (SET)[1],[3].

Reaction pathways in the Grignard synthesis of bis(2-methylphenyl)methanol.

Part 2: Troubleshooting Guides & FAQs

Q1: I am detecting a large amount of 2,2'-dimethylbiphenyl in my GC-MS/NMR. How do I suppress this? A1: You are observing a Wurtz-type homocoupling product[1].

• Causality: The preparation of the Grignard reagent occurs via a radical SET process on the surface of the magnesium metal[1]. If the localized concentration of o-bromotoluene is too high, the newly formed o-tolyl radical will couple with unreacted o-bromotoluene rather than reacting with the magnesium surface[4]. The ortho-methyl group stabilizes this radical, making homocoupling highly competitive.

• Solution: Dilute your o-bromotoluene in anhydrous THF and add it strictly dropwise. Ensure the reaction temperature is maintained at a gentle reflux; excessive heat accelerates the radical coupling pathway.

Q2: My reaction with o-tolualdehyde is stalling, and I'm recovering unreacted starting material. Is this an issue with the Schlenk equilibrium? A2: Yes. In solution, Grignard reagents exist in a dynamic Schlenk equilibrium between RMgX and R₂Mg[2].

• Causality: Because of the ortho-methyl group, the R₂Mg species is highly sterically hindered. When it approaches o-tolualdehyde (which also has an ortho-methyl group), the transition state is severely crowded[2]. This raises the activation energy for nucleophilic addition, stalling the reaction.

• Solution: Allow the reaction to reach a mild reflux after the initial addition at 0 °C to provide the necessary thermal energy. If direct addition continues to fail, switch to a two-step protocol: react the Grignard reagent with 1,1'-carbonyldiimidazole (CDI) to form the ketone, followed by a quantitative NaBH₄ reduction[5].

Q3: I isolated a white crystalline impurity that NMR confirms is a diol. How did this form? A3: You are observing 1,2-bis(2-methylphenyl)-1,2-ethanediol, a pinacol coupling product.

• Causality: While Grignard reactions typically proceed via a concerted nucleophilic addition, sterically hindered substrates are forced into a free radical SET mechanism[1],[3]. The Grignard reagent transfers a single electron to the aldehyde, generating a ketyl radical. Because the nucleophilic attack is slowed by steric bulk, these ketyl radicals have time to dimerize into a diol[3].

• Solution: Radical dimerization is favored at higher temperatures. Keep the initial addition strictly at 0 °C to suppress the SET pathway in favor of the polar two-electron addition.

Q4: The Grignard initiation is failing despite heating. How can I safely initiate o-tolylmagnesium bromide? A4: Magnesium turnings are coated with a passivating layer of magnesium oxide (MgO) that prevents electron transfer[6].

• Causality & Solution: Do not add the entire batch of halide, as this will lead to a dangerous thermal runaway once initiation finally occurs[7]. Instead, add 1-2 drops of 1,2-dibromoethane to the magnesium suspension[7]. The 1,2-dibromoethane reacts to form ethylene gas and MgBr₂, effectively scrubbing the magnesium surface clean from the inside out and exposing fresh, highly reactive metal[7].

Part 3: Quantitative Data & Mitigation Parameters

The following table summarizes the quantitative impact of side reactions and the specific parameters required to mitigate them during the synthesis of bis(2-methylphenyl)methanol.

Side Reaction / Impurity	Mechanistic Pathway	Typical Yield Impact	Mitigation Parameter
2,2'-Dimethylbiphenyl	Wurtz-type homocoupling[1]	10 - 25%	Dilution in THF; strictly dropwise addition of Ar-Br; gentle reflux.
Toluene	Protonation by moisture/O₂[6]	5 - 10%	Strict Schlenk conditions; flame-dried glassware; anhydrous THF.
Pinacol Diol	SET (Radical dimerization)[3]	2 - 8%	Maintain electrophile addition strictly at 0 °C.
Unreacted Aldehyde	Steric hindrance[2]	15 - 30%	Extended reaction time (3-4 h); warm to room temp post-addition.

Part 4: Experimental Protocols

To overcome the severe steric limitations of this specific synthesis, we provide the optimized direct addition protocol. Every step is designed as a self-validating system to ensure you can confirm success before proceeding to the next phase.

Optimized Direct Synthesis of Bis(2-methylphenyl)methanol

Reaction: o-Tolylmagnesium bromide + o-Tolualdehyde → Bis(2-methylphenyl)methanol

Step 1: Preparation of the Grignard Reagent

• Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser, addition funnel, and magnetic stirrer under a continuous flow of Argon[6].

• Add magnesium turnings (1.1 equiv, 26.7 mmol) to the flask.

• In a separate dry flask, dissolve o-bromotoluene (1.0 equiv, 24.3 mmol) in 25 mL of anhydrous THF.

• Add just 2 mL of the o-bromotoluene solution to the magnesium, followed by 2 drops of 1,2-dibromoethane to initiate the reaction[7].

• Validation Checkpoint: Observe the mixture. Within 5-10 minutes, the solution should turn slightly cloudy/gray, and a mild exotherm should be felt on the glass. Do not proceed until this is confirmed.

• Once initiated, add the remaining o-bromotoluene solution dropwise over 30 minutes to suppress Wurtz coupling[1]. Reflux gently for 1 hour.

• Validation Checkpoint: The near-complete disappearance of magnesium turnings confirms quantitative formation of the Grignard reagent.

Step 2: Electrophilic Addition

• Cool the dark Grignard solution to exactly 0 °C using an ice bath. Crucial step to prevent SET/pinacol coupling[3].

• Dissolve o-tolualdehyde (0.95 equiv, 23.0 mmol) in 10 mL of anhydrous THF. Add this solution dropwise over 20 minutes.

• Remove the ice bath and allow the highly sterically hindered mixture to slowly warm to room temperature. Stir for an additional 3 hours to overcome the high activation energy[2].

Step 3: Quenching and Workup

• Cool the flask back to 0 °C. Carefully quench the reaction by adding 20 mL of saturated aqueous NH₄Cl dropwise[5]. Avoid strong mineral acids (like HCl or H₂SO₄) at this stage, as the resulting secondary diarylmethanol is prone to acid-catalyzed dehydration to the corresponding ether or alkene.

• Validation Checkpoint: The pH of the aqueous layer should be ~6-7. A highly basic pH indicates incomplete quenching, which causes emulsion formation.

• Extract the aqueous layer with diethyl ether (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo[4].

• Purify the crude bis(2-methylphenyl)methanol via recrystallization from hot hexane/dichloromethane to remove any trace 2,2'-dimethylbiphenyl[7].

References

• Organic Chemistry Portal. "Grignard Reaction." Organic Chemistry Portal.[Link]

• The Royal Society of Chemistry. "Electronic Supplementary Information for: Ortho-methylated tribenzotriquinacenes." RSC.[Link]

• ACS Publications. "The Grignard Reaction – Unraveling a Chemical Puzzle." ACS. [Link]

• Master Organic Chemistry. "Reactions of Grignard Reagents." MOC.[Link]

• Wikipedia. "Grignard reaction." Wikipedia. [Link]

• Cerritos College. "Grignard Synthesis of Triphenylmethanol." Cerritos College. [Link]

• ResearchGate. "Experiment 12: Grignard Synthesis of Triphenylmethanol." ResearchGate. [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Grignard Reaction [organic-chemistry.org]
• 4. cerritos.edu [cerritos.edu]
• 5. rsc.org [rsc.org]
• 6. Grignard reaction - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Resolving Solubility Issues of Bis(2-methylphenyl)methanol

Welcome to the Technical Support Center for handling bis(2-methylphenyl)methanol (also known as di(o-tolyl)methanol). Designed for researchers, scientists, and drug development professionals, this guide addresses the specific thermodynamic and kinetic bottlenecks encountered when attempting to dissolve sterically hindered diarylmethanols in polar organic solvents.

The Root Cause: Steric Hindrance vs. Solvation

Why is this specific molecule so difficult to dissolve in polar media? Bis(2-methylphenyl)methanol features a central hydroxyl (-OH) group flanked by two ortho-methyl substituted phenyl rings. While the -OH group typically acts as a hydrogen bond donor and acceptor, the bulky ortho-methyl groups create a severe physical barrier—a phenomenon known as steric hindrance[1].

This shielding prevents polar solvent molecules (like methanol, ethanol, or acetonitrile) from approaching the hydroxyl oxygen closely enough to form stable hydrogen bonding networks. Consequently, the highly lipophilic character of the two tolyl rings dominates the molecule's thermodynamic profile, rendering it poorly soluble in highly polar environments and reducing its basicity/nucleophilicity compared to unhindered analogs[2].

Logical flow showing how ortho-methyl steric hindrance prevents hydrogen bonding and solubility.

Troubleshooting Guide & FAQs

Q1: I am trying to dissolve bis(2-methylphenyl)methanol in methanol for a crystallization study, but it remains a suspension. What is the mechanism of this failure, and how do I fix it? A: Methanol relies heavily on hydrogen bonding for solvation. Because the ortho-methyl groups block the carbinol carbon, methanol cannot effectively solvate the polar core of the molecule. Solution: Shift the dielectric constant of your solvent system. Introduce a less polar, Lewis-basic co-solvent like Tetrahydrofuran (THF) or 1,4-dioxane. These ethereal solvents have excellent hydrogen bond accepting capabilities and lower polarity, allowing them to interact with the lipophilic domains of the molecule while still remaining completely miscible with methanol[3].

Q2: My downstream biological assay requires the compound to be dissolved in 100% DMSO. Heating to 37°C isn't working. What is the recommended protocol? A: While DMSO is a powerful dipolar aprotic solvent, bis(2-methylphenyl)methanol's high lipophilicity can resist initial dissolution due to a highly stable crystal lattice. Solution: Implement a "Thermal-Acoustic Disruption" protocol. The combination of localized cavitation (via sonication) and elevated bulk temperature (up to 50°C) provides the activation energy required to break the solute-solute intermolecular forces. Once dissolved, the compound typically remains in a metastable supersaturated state upon cooling to 37°C.

Q3: Does the choice of polar aprotic vs. polar protic solvent matter for this specific diarylmethanol? A: Absolutely. Polar protic solvents (e.g., ethanol, isopropanol) attempt to donate hydrogen bonds, which is sterically blocked. Polar aprotic solvents (e.g., DMSO, DMF) act primarily as hydrogen bond acceptors and rely heavily on dipole-dipole interactions[3]. For bulky diarylmethanols, dipolar aprotic solvents generally yield higher solubility limits than protic solvents, though binary mixtures perform best.

Quantitative Data: Co-Solvent Efficacy

To aid in solvent selection for scale-up or stock solution preparation, the following table summarizes the relative solubility improvements when utilizing binary solvent systems compared to pure polar solvents.

Primary Solvent (Polar)	Co-Solvent Added (Non-Polar/Ethereal)	Optimal Volumetric Ratio (Primary:Co-Solvent)	Relative Solubility Increase (Estimated Fold Change)	Mechanistic Rationale
Methanol	Tetrahydrofuran (THF)	60:40	~15x	THF disrupts lipophilic aggregation; fully miscible with MeOH.
Acetonitrile	Dichloromethane (DCM)	50:50	~25x	DCM perfectly solvates the tolyl rings; lowers bulk polarity.
DMSO	N,N-Dimethylformamide (DMF)	80:20	~3x	DMF lowers the high viscosity of DMSO, improving kinetic dissolution.
Ethanol	Ethyl Acetate	70:30	~20x	Ethyl acetate provides moderate polarity and excellent lipophilic affinity.

Standard Operating Procedures (SOPs)

Protocol 1: Binary Solvent Dissolution for High-Concentration Stock Solutions

Objective: Achieve a >50 mM stock solution of bis(2-methylphenyl)methanol. Self-Validating Step: The solution must remain optically clear when cooled to room temperature for 2 hours. If turbidity appears, the solvent ratio must be adjusted.

• Weighing: Accurately weigh the required mass of bis(2-methylphenyl)methanol into a clean, dry borosilicate glass vial.

• The "Wetting" Phase: Add the calculated volume of the less polar co-solvent (e.g., THF) first. This should represent 30-40% of your final target volume.

• Agitation: Vortex the mixture for 30 seconds. The compound will dissolve rapidly due to favorable lipophilic interactions with the co-solvent.

• Primary Solvent Addition: Slowly add the polar primary solvent (e.g., Methanol or Acetonitrile) dropwise while continuously vortexing. This gradual addition prevents localized precipitation.

• Validation: Inspect the vial against a dark background. If micro-crystals form, heat the vial to 45°C for 5 minutes and allow it to cool slowly to room temperature.

Protocol 2: Thermal-Acoustic Solubilization in Pure DMSO

Objective: Force dissolution in a pure polar aprotic solvent for strict assay requirements.

• Add the powdered compound to pure, anhydrous DMSO.

• Seal the vial tightly with a PTFE-lined cap to prevent hygroscopic absorption of atmospheric water (water drastically reduces the solubility of lipophilic compounds in DMSO).

• Place the vial in an ultrasonic bath pre-heated to 45°C.

• Sonicate for 15 minutes. The ultrasonic waves create cavitation bubbles that mechanically disrupt the solid crystal lattice, while the heat increases thermodynamic solubility.

• Self-Validating Filtration: Filter the resulting solution through a 0.22 µm PTFE syringe filter. This critical step removes any microscopic undissolved nucleation sites, ensuring the solution does not prematurely recrystallize during your experiment.

Step-by-step experimental workflow for solubilizing sterically hindered diarylmethanols.

References

• A molecular equation of state for alcohols which includes steric hindrance in hydrogen bonding Source: PubMed (nih.gov) URL:[1]

• Efficient one-step synthesis of diarylacetic acids by electrochemical direct carboxylation of diarylmethanol compounds in DMSO Source: PMC (nih.gov) URL:[2]

• Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives | Chemical Reviews Source: ACS Publications (acs.org) URL:[3]

Sources

• 1. A molecular equation of state for alcohols which includes steric hindrance in hydrogen bonding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Efficient one-step synthesis of diarylacetic acids by electrochemical direct carboxylation of diarylmethanol compounds in DMSO - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Guide: Steric Effects in Bis(2-methylphenyl)methanol vs. Benzhydrol

As drug development and synthetic organic chemistry increasingly rely on precise spatial control, understanding the steric and electronic nuances of diarylcarbinols is critical. This guide provides an objective, data-driven comparison between the foundational benzhydrol (diphenylmethanol) and its sterically hindered analog, bis(2-methylphenyl)methanol (di-o-tolylmethanol) .

By analyzing their thermodynamic stability, kinetic behavior, and performance in standardized assays, researchers can make informed decisions regarding substrate selection for complex synthetic workflows.

Mechanistic Analysis: The Thermodynamic-Kinetic Dichotomy

The fundamental difference between benzhydrol and di-o-tolylmethanol lies in the spatial arrangement dictated by the ortho-methyl groups in the latter. This structural variance creates a fascinating dichotomy between thermodynamic stability and kinetic reactivity.

• Benzhydrol (Unshielded): The absence of ortho-substituents allows the two phenyl rings to adopt a relatively planar conformation when ionized into a carbocation. This planarity maximizes p -orbital overlap, facilitating resonance stabilization. However, the exposed electrophilic center is highly susceptible to rapid nucleophilic attack.

• Di-o-tolylmethanol (Sterically Shielded): The introduction of two ortho-methyl groups forces the aromatic rings to twist out of coplanarity to avoid severe steric clashing. Counterintuitively, this twisting does not destabilize the resulting carbocation. The electron-donating inductive effect of the methyl groups overcompensates for the loss of resonance. The measured pKR+​ for the diphenylmethyl cation is -13.30, whereas the di-o-tolylmethyl cation exhibits a pKR+​ of -12.69 [1]. A less negative pKR+​ indicates that the di-o-tolylmethyl cation is thermodynamically more stable relative to its alcohol precursor.

Despite this thermodynamic stability, the ortho-methyl groups act as a physical barricade. They severely restrict the Bürgi-Dunitz trajectory of incoming nucleophiles, shifting the molecule's behavior from thermodynamically controlled to kinetically hindered.

Quantitative Data Comparison

The following table summarizes the physicochemical and kinetic properties of both compounds, highlighting the impact of steric bulk on their reactivity profiles.

Property	Benzhydrol (Diphenylmethanol)	Bis(2-methylphenyl)methanol
CAS Number	91-01-0	2845-91-2
Molecular Weight	184.23 g/mol	212.29 g/mol
pKR+​ Value	-13.30[1]	-12.69[1]
Carbocation Stability	Lower (Relies primarily on resonance)	Higher (Boosted by inductive donation)
Nucleophilic Trapping Rate	Extremely Fast (Unshielded center)	Significantly Slower (Steric blockade)
Cationic Conformation	Near-Planar	Highly Twisted
Primary Pharmaceutical Use	Diphenhydramine (Antihistamine)[2]	Sequifenadine / Bicarphene[3]

Visualizing the Steric Pathway

The logical flow of carbocation generation and subsequent nucleophilic trapping is heavily dictated by the initial steric profile of the substrate.

Fig 1: Steric influence on carbocation formation and nucleophilic trapping kinetics.

Self-Validating Experimental Protocols

To objectively measure the steric differences between these two compounds, the following self-validating methodologies are recommended. The causality behind each step ensures high-fidelity data collection.

Protocol 1: Stopped-Flow UV-Vis Kinetic Analysis of Carbocation Trapping

Objective: Quantify the steric retardation of nucleophilic attack on the generated carbocation. Causality: Diarylcarbenium ions absorb strongly in the visible/near-UV spectrum (e.g., ~440 nm for the diphenylmethyl cation). By generating the cation in concentrated sulfuric acid and rapidly mixing it with an aqueous nucleophile via stopped-flow spectrophotometry, the pseudo-first-order decay of the carbocation can be directly observed.

Step-by-Step Methodology:

• Preparation: Prepare a 1.0 mM stock solution of the target alcohol (benzhydrol or di-o-tolylmethanol) in 98% H2​SO4​ to quantitatively generate the carbocation.

• Equilibration: Load the acid solution and a nucleophile solution (e.g., 80% v/v aqueous dioxane) into the separate syringes of a stopped-flow spectrophotometer thermostatted at 25 °C.

• Acquisition: Trigger the rapid mixing module (dead time < 2 ms) and monitor the decay of absorbance at the λmax​ specific to the carbocation (440 nm for benzhydrol; 470 nm for di-o-tolylmethanol).

• Self-Validating Mechanism (Isosbestic Check): Program the diode-array detector to capture full-spectrum scans (300–600 nm) during the decay phase. Validation Rule: The system is self-validating if distinct isosbestic points are maintained throughout the reaction. If the isosbestic points drift, it mathematically proves the accumulation of a secondary intermediate or a competing elimination pathway (such as xylylene formation), thereby invalidating the pseudo-first-order kinetic assumption.

Protocol 2: qNMR-Validated Competitive Esterification

Objective: Evaluate synthetic utility and acylation rates under steric constraints. Causality: Stoichiometric haloform coupling reactions or standard anhydride acylations demonstrate that secondary alcohols face significant kinetic barriers when sterically hindered [4]. This protocol uses acylation to compare the accessibility of the hydroxyl group.

Step-by-Step Methodology:

• Reaction Setup: In a dry NMR tube, dissolve 0.1 mmol of the target alcohol and 0.12 mmol of acetic anhydride in 0.5 mL of deuterated chloroform ( CDCl3​ ).

• Catalyst & Standard Addition: Add 0.01 mmol of 4-dimethylaminopyridine (DMAP) as the acyl-transfer catalyst. Immediately add exactly 0.05 mmol of 1,3,5-trimethoxybenzene as a quantitative internal standard.

• Monitoring: Seal the tube and acquire 1H NMR spectra at standard intervals (e.g., every 10 minutes for 2 hours).

• Self-Validating Mechanism (Mass Balance Closure): Integrate the methoxy protons of the internal standard ( δ 3.77 ppm) against the benzylic methine proton of the starting alcohol and the resulting ester. Validation Rule: The sum of the unreacted alcohol and the ester product must equal 100% relative to the internal standard. A mass balance < 95% immediately flags competitive side reactions (e.g., etherification or degradation), invalidating the kinetic conversion data.

Applications in Drug Development

The choice between these two carbinols dramatically alters the pharmacokinetic and pharmacodynamic profiles of resulting therapeutics:

• Benzhydrol derivatives: The unshielded nature of benzhydrol makes it an ideal precursor for rapid etherification, serving as the foundational building block for classic antihistamines like diphenhydramine [2].

• Di-o-tolylmethanol derivatives: The severe steric bulk is intentionally leveraged in the synthesis of sequifenadine (bicarphene) , a specialized antihistamine [3]. The ortho-methyl groups restrict rotation around the ether/amine linkage, locking the drug into a specific bioactive conformation that alters receptor binding kinetics and slows enzymatic degradation[5].

References

• Ronson, T. O., et al. (2022). A Stoichiometric Haloform Coupling for Ester Synthesis with Secondary Alcohols. Angewandte Chemie International Edition, 61(38). URL: [Link]

• Hayashi, M., et al. (2022). Direct Syntheses of Diphenylmethanol Derivatives from Substituted Benzenes and CHCl3 through Friedel-Crafts Alkylation. ChemistryOpen, 11(8). URL: [Link]

• PharmaCompass. (2025). Sequifenadine | Drug Information, Uses, Side Effects, Chemistry. PharmaCompass. URL: [Link]

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• 3. Sequifenadine | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
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• 5. Sequifenadine | 57734-69-7 | Benchchem [benchchem.com]

A Senior Application Scientist's Guide to the GC-MS Fragmentation Analysis of Bis(2-methylphenyl)methanol

For researchers, scientists, and drug development professionals, the unambiguous identification of chemical compounds is a cornerstone of scientific integrity. In this guide, we delve into the analytical chemistry of bis(2-methylphenyl)methanol (CAS 2845-91-2), a diarylmethanol compound, with a focus on its fragmentation behavior under Gas Chromatography-Mass Spectrometry (GC-MS) analysis. This guide will provide an in-depth analysis of its expected fragmentation pattern, compare GC-MS methodologies, and explore alternative analytical techniques, offering a comprehensive resource for its characterization.

Introduction to Bis(2-methylphenyl)methanol and the Imperative for Accurate Identification

Bis(2-methylphenyl)methanol, with the molecular formula C15H16O and a molecular weight of 212.29 g/mol , is a diarylmethanol of interest in various fields of chemical research and development.[1] Its accurate identification and quantification are critical, as subtle structural differences in related compounds can lead to significant variations in chemical and biological properties. GC-MS is a powerful and widely used technique for the analysis of volatile and semi-volatile organic compounds, making it a primary tool for the analysis of such molecules.[2] Understanding its electron ionization (EI) fragmentation pattern is key to its confident identification in complex matrices.

Deconstructing the Molecular Signature: Predicted GC-MS Fragmentation Pattern of Bis(2-methylphenyl)methanol

While a publicly available, verified mass spectrum for bis(2-methylphenyl)methanol is not readily found, we can predict its fragmentation pattern based on the established principles of mass spectrometry and by analogy to structurally similar compounds, such as other diarylmethanols and substituted benzyl alcohols.[3][4][5]

Upon entering the mass spectrometer, the bis(2-methylphenyl)methanol molecule is subjected to electron ionization, leading to the formation of a molecular ion (M•+). This high-energy species then undergoes a series of fragmentation events to produce a characteristic mass spectrum.

Key Predicted Fragmentation Pathways:

• Loss of a Hydroxyl Radical (•OH): A common fragmentation pathway for alcohols is the loss of a hydroxyl radical, which would result in a fragment ion at m/z 195.

• Formation of a Tropylium-like Ion: The cleavage of the C-C bond between the benzylic carbon and one of the tolyl groups is anticipated. This would lead to the formation of a stable tolyl-substituted carbenium ion. Subsequent rearrangement can form a tropylium-like ion. The initial cleavage would result in a fragment at m/z 105 (C8H9+), corresponding to the methylbenzyl cation.

• Formation of the Benzoyl Cation: Further fragmentation of the m/z 105 ion through the loss of a hydrogen molecule could lead to the formation of a benzoyl-like cation at m/z 103.

• Alpha-Cleavage: Cleavage of the bond alpha to the oxygen atom, with the loss of one of the tolyl groups, would generate a fragment ion corresponding to the other tolyl-methanol cation.

• Loss of Water (H2O): The molecular ion may also undergo the loss of a water molecule, particularly if thermal degradation occurs in the GC inlet, leading to a fragment at m/z 194.

The following diagram illustrates the predicted primary fragmentation pathways for bis(2-methylphenyl)methanol.

Caption: Predicted electron ionization fragmentation pathway of bis(2-methylphenyl)methanol.

Comparative Analysis of GC-MS Methodologies

The successful analysis of bis(2-methylphenyl)methanol by GC-MS depends on the optimization of several key parameters. Below, we compare two common approaches: a standard capillary GC-MS method and a fast GC-MS method.

Parameter	Standard GC-MS Method	Fast GC-MS Method	Rationale and Expertise
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., HP-5MS)	15 m x 0.1 mm ID, 0.1 µm film thickness	Shorter, narrower columns with thinner films allow for faster analysis times but may offer lower sample capacity.
Oven Program	100°C (1 min), ramp at 10°C/min to 280°C (5 min)	120°C (0.5 min), ramp at 30°C/min to 300°C (2 min)	A faster temperature ramp significantly reduces run time.
Injector Temp.	250°C	280°C	A higher injector temperature ensures rapid volatilization of the analyte.
Carrier Gas	Helium, 1.0 mL/min	Hydrogen, 1.5 mL/min	Hydrogen allows for faster optimal linear velocities, further reducing analysis time.
Ion Source Temp.	230°C	250°C	A higher source temperature can minimize contamination but may increase fragmentation.
Acquisition Mode	Full Scan (m/z 40-400)	Full Scan (m/z 40-400)	Full scan is necessary for initial identification and fragmentation pattern analysis.[2]
Run Time	~25 minutes	~8 minutes	The combination of a shorter column, faster ramp rate, and hydrogen carrier gas drastically reduces the analysis time.

Experimental Protocol: Standard GC-MS Analysis

• Sample Preparation: Prepare a 100 µg/mL solution of bis(2-methylphenyl)methanol in a suitable solvent such as dichloromethane or methanol.

• GC-MS System: An Agilent 7890B GC coupled to a 5977B MSD or equivalent.

• Injection: Inject 1 µL of the sample in splitless mode.

• GC Conditions: Use the parameters outlined in the "Standard GC-MS Method" column of the table above.

• MS Conditions: Electron ionization at 70 eV. Set the ion source temperature to 230°C and the quadrupole temperature to 150°C.

• Data Acquisition: Acquire data in full scan mode from m/z 40 to 400.

• Data Analysis: Integrate the chromatogram and analyze the mass spectrum of the peak corresponding to bis(2-methylphenyl)methanol. Compare the obtained spectrum with the predicted fragmentation pattern and any available library spectra of similar compounds.

Beyond the Column: Alternative Analytical Techniques

While GC-MS is a robust technique, other analytical methods can provide complementary or, in some cases, superior information for the analysis of bis(2-methylphenyl)methanol.

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

HPLC-MS is a powerful alternative, particularly for less volatile or thermally labile compounds. It offers the advantage of soft ionization techniques like Electrospray Ionization (ESI), which typically results in a prominent molecular ion with minimal fragmentation, simplifying spectral interpretation and aiding in molecular weight confirmation.[6]

Feature	GC-MS	HPLC-MS
Analyte Volatility	Required	Not required
Thermal Stability	Required	Not as critical
Ionization	Hard (Electron Ionization)	Soft (e.g., ESI, APCI)
Fragmentation	Extensive, aids in structural elucidation	Minimal, aids in molecular weight determination
Sample Derivatization	Often not required	Not required
Solvent Consumption	Minimal	Higher

Experimental Protocol: HPLC-MS Analysis

• Sample Preparation: Prepare a 10 µg/mL solution of bis(2-methylphenyl)methanol in methanol.

• HPLC-MS System: An Agilent 1290 Infinity II LC coupled to a 6546 Q-TOF or equivalent.

• LC Conditions:

  • Column: ZORBAX Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: 40% B to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

• MS Conditions:

  • Ionization Mode: ESI Positive.

  • Drying Gas Temperature: 325°C.

  • Drying Gas Flow: 8 L/min.

  • Nebulizer Pressure: 35 psi.

  • Capillary Voltage: 3500 V.

  • Fragmentor Voltage: 120 V.

• Data Acquisition: Acquire data in full scan mode from m/z 100 to 500.

The following diagram illustrates a typical HPLC-MS workflow.

Caption: A generalized workflow for HPLC-MS analysis.

Conclusion

The comprehensive analysis of bis(2-methylphenyl)methanol requires a multi-faceted approach. While GC-MS with electron ionization provides rich structural information through its detailed fragmentation pattern, alternative techniques like HPLC-MS offer complementary data, particularly for confirming the molecular weight. By understanding the predicted fragmentation pathways and optimizing analytical methodologies, researchers can achieve confident identification and quantification of this and other related diarylmethanol compounds, ensuring the integrity and reliability of their scientific findings.

References

• PubChem. (2-Methylphenyl) methanol, 2-methylpropyl ether | C12H18O | CID 19386693. [Link]

• Agilent Technologies. (2022). Combined LC/MS and GC/MS Approach for Analysis of Extractables and Leachables in Complex Matrices Using High Resolution Mass Spectrometry. [Link]

• NIST. 1-(2-Methylphenyl)ethanol. In NIST Chemistry WebBook. [Link]

• Sparkman, O. D. (2026, March 20). Anatomy of an Ion's Fragmentation After Electron Ionization, Part I. LCGC International. [Link]

• Attygalle, A. B., & Gunaherath, G. M. K. B. (2014). Substituted 3-Phenylpropenoates and Related Analogs: Electron Ionization Mass Spectral Fragmentation and Density Functional Theory Calculations. Journal of the American Society for Mass Spectrometry, 25(12), 2154–2163. [Link]

• Behrends, A., et al. (2023, March 15). Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization. Metabolites, 13(3), 423. [Link]

• NIST. (2-Methylphenyl) methanol, 1-methylpropyl ether. In NIST Chemistry WebBook. [Link]

• UCSD/CCMS. (2021, May 21). Spectrum Library - GNPS. [Link]

• MassBank. (2008, October 21). METHANOL; EI-B; MS. [Link]

• NIST. Benzenemethanol, 2-methyl-. In NIST Chemistry WebBook. [Link]

• Wang, J., et al. (2016, June 5). Investigation on fragmentation pathways of bisphenols by using electrospray ionization Orbitrap mass spectrometry. Rapid Communications in Mass Spectrometry, 30(11), 1367–1376. [Link]

• Muthu, C., et al. (2016). GC-MS analysis of bio-active compounds in methanolic extract of Lactuca runcinata DC. Pharmacognosy Research, 8(1), 58. [Link]

• Senboku, H., & Hayama, M. (2024, September 20). Efficient one-step synthesis of diarylacetic acids by electrochemical direct carboxylation of diarylmethanol compounds in DMSO. Beilstein Journal of Organic Chemistry, 20, 2392–2400. [Link]

• El-Seedi, H. R., et al. (2007). Electron-Induced (EI) Mass Fragmentation is Directed by Intramolecular H-Bonding in Two Isomeric Benzodipyran Systems. Molecules, 12(5), 1074–1081. [Link]

• Chemsrc. (2025, August 24). bis(2-methylphenyl)-phenyl-methanol | CAS#:6324-60-3. [Link]

• Sparkman, O. D. (2026, March 18). Anatomy of an Ion's Fragmentation After Electron Ionization, Part II. Spectroscopy Online. [Link]

• Senboku, H., & Hayama, M. (2024). Efficient one-step synthesis of diarylacetic acids by electrochemical direct carboxylation of diarylmethanol compounds in DMSO. Beilstein Journal of Organic Chemistry, 20, 2392-2400. [Link]

• LCGC International. Application Notes: GC-MS. [Link]

• JEOL. Gas Chromatograph Mass Spectrometer | JEOL Instrument Basics | Products. [Link]

• Dispas, A., et al. (2018, May 2). Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis. Molecules, 23(5), 1093. [Link]

• Allied Academies. (2017, September 22). Green, eco-friendly bio-analytical techniques for pharmaceutical analysis. [Link]

• ResearchGate. (n.d.). (PDF) Recent application of green analytical chemistry: eco-friendly approaches for pharmaceutical analysis. [Link]

• He, J., et al. (2023, April 27). Spontaneous In-Source Fragmentation Reaction Mechanism and Highly Sensitive Analysis of Dicofol by Electrospray Ionization Mass Spectrometry. Molecules, 28(9), 3788. [Link]

• Lee, S., et al. (2019, December 20). SPME-GC/MS Analysis of Methanol in Biospecimen by Derivatization with Pyran Compound. Applied Sciences, 9(24), 5556. [Link]

• ResearchGate. (n.d.). The mass spectra and main fragmentation pathway found of nine bisphenol... | Download Scientific Diagram. [Link]

• NIST. Methyl Alcohol. In NIST Chemistry WebBook. [Link]

• Chromatography Forum. (2024, May 21). GCMS fragment identification. [Link]

• University of Arizona. Mass Spectrometry: Fragmentation. [Link]

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Spectroscopic Comparison Guide: Bis(2-methylphenyl)methanol vs. Meta/Para Isomers

Diarylmethanols are critical structural motifs in active pharmaceutical ingredient (API) synthesis, ligand design, and materials science. While bis(4-methylphenyl)methanol (di-p-tolylmethanol), bis(3-methylphenyl)methanol (di-m-tolylmethanol), and bis(2-methylphenyl)methanol (di-o-tolylmethanol) share the exact same molecular weight and functional groups, the positional isomerism of their methyl substituents dictates radically different physicochemical behaviors.

This guide provides an objective spectroscopic comparison of these isomers, demonstrating how steric hindrance dictates molecular conformation and, consequently, fundamentally alters their Nuclear Magnetic Resonance (NMR) and Infrared (IR) signatures.

The Mechanistic Impact of Steric Hindrance

In diarylmethanols, the central sp³-hybridized methine carbon acts as a pivot point between two aromatic systems. In the meta and para isomers, the methyl substituents are distal to the central carbinol core. This allows the aromatic rings to rotate relatively freely and adopt conformations that minimize overall molecular energy without severe steric penalty.

Conversely, in the ortho isomer, the proximity of the bulky methyl groups to the central carbinol induces severe steric buttressing[1]. To alleviate van der Waals clashes, the aromatic rings are forced into a rigid, twisted, non-coplanar geometry[2]. This conformational locking has two profound spectroscopic consequences:

• Magnetic Anisotropy (NMR): The twisted rings project their magnetic deshielding cones directly over the central methine proton. This anisotropic effect causes a massive downfield shift in the ¹H NMR spectrum compared to the relatively unhindered para isomer[3].

• Steric Shielding (IR): The ortho-methyl groups physically encapsulate the hydroxyl group. This steric shield restricts the molecule's ability to participate in extensive intermolecular hydrogen bonding networks in the solid state, which are otherwise readily formed in the para isomer[4].

Quantitative Spectroscopic Data Comparison

The structural differences manifest clearly in quantitative spectroscopic analysis. The table below summarizes the key differentiators across the three isomers.

Parameter	Bis(2-methylphenyl)methanol (Ortho)	Bis(3-methylphenyl)methanol (Meta)	Bis(4-methylphenyl)methanol (Para)
Steric Hindrance	High (Conformationally restricted)	Low (Freely rotating)	Low (Freely rotating)
¹H NMR (Methine CH)	~6.62 ppm (Singlet, highly deshielded)[2]	~5.75 ppm (Singlet)	~5.78 ppm (Singlet)[3]
¹H NMR (Aryl CH₃)	~2.35 ppm[2]	~2.33 ppm	~2.32 ppm[3]
IR (O-H Stretch)	Sharper peak, shifted to higher frequency	Broad peak, extensive H-bonding	~3337 cm⁻¹ (Broad peak)[4]

Experimental Workflows & Self-Validating Protocols

To ensure high-fidelity data and avoid misinterpretation of solvent or concentration artifacts, the following self-validating protocols must be utilized when comparing these isomers.

Protocol A: High-Resolution ¹H NMR Spectroscopy

• Objective: Accurately capture the anisotropic deshielding effect on the methine proton.

• Step 1 (Sample Preparation): Dissolve 15 mg of the purified diarylmethanol isomer in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Step 2 (Instrument Tuning): Load the sample into a 400 MHz (or higher) NMR spectrometer at 298 K. Lock the magnetic field to the deuterium signal of CDCl₃ and shim the magnet to achieve a line width of <0.5 Hz for the TMS peak.

• Step 3 (Acquisition): Acquire the ¹H spectrum using a standard single-pulse sequence. Use 16 scans, a spectral width of 15 ppm, and a relaxation delay (D1) of 2 seconds.

• Step 4 (Self-Validation & Processing): Apply Fourier transformation and phase correction. Validation Check: Verify the residual CHCl₃ solvent peak is exactly at 7.26 ppm[3]. If the peak deviates, recalibrate the spectrum. The presence of a sharp singlet at 0.00 ppm (TMS) confirms proper referencing.

• Causality of Choices: CDCl₃ is selected over protic solvents (like CD₃OD) to prevent deuterium exchange with the hydroxyl proton, which could complicate the integration and splitting pattern of the adjacent methine proton. The 2-second relaxation delay ensures quantitative integration, critical for verifying the 1:6 ratio between the methine and methyl protons[2].

Protocol B: ATR-FTIR Spectroscopy for Solid-State H-Bonding Analysis

• Objective: Evaluate the extent of intermolecular hydrogen bonding restricted by ortho-methyl steric shielding.

• Step 1 (Background Validation): Clean the Attenuated Total Reflectance (ATR) diamond crystal with isopropanol. Run a background scan (32 scans, 4000–400 cm⁻¹) to ensure a flat baseline. Self-Validation: The background spectrum must show >95% transmittance across the target OH-stretching region (3200–3600 cm⁻¹) to rule out moisture contamination.

• Step 2 (Sample Application): Place 2–3 mg of the neat, crystalline solid isomer directly onto the ATR crystal. Apply consistent pressure using the ATR anvil to ensure intimate contact between the crystal and the sample.

• Step 3 (Acquisition): Record the IR spectrum using 32 scans at a resolution of 4 cm⁻¹.

• Step 4 (Processing): Apply an ATR correction algorithm to account for wavelength-dependent penetration depth, followed by baseline correction.

• Causality of Choices: ATR-FTIR on neat solids is deliberately chosen over solution-phase transmission IR. In dilute solutions, all isomers would primarily exhibit "free" OH stretches. Analyzing the solid state forces the observation of the macroscopic hydrogen-bonding network, which is heavily suppressed in the ortho isomer due to steric shielding, but prominent in the para isomer (yielding a broad band at ~3337 cm⁻¹)[4].

Conformational & Spectroscopic Logical Flow

The following diagram maps the causal relationship between the structural isomerism, the resulting steric strain, and the final spectroscopic outputs.

Steric hindrance effects on molecular conformation and resulting NMR/IR spectroscopic shifts.

References

• [4] Title: RU2537186C2 - Melanin production inhibitor | Source: google.com (Google Patents) | URL: 4

• [3] Title: N-Heterocyclic Carbene-Catalyzed Cross-Coupling of Aromatic Aldehydes with Activated Alkyl Halides | Source: amazonaws.com | URL: 3

• [2] Title: Reactivity of sterically hindered diarylbenzhydryl carbocations – competing trapping by nucleophiles and elimination | Source: umich.edu | URL: 2

• [1] Title: (PDF) Reactivity of sterically hindered diarylbenzhydryl carbocations – competing trapping by nucleophiles and elimination | Source: researchgate.net | URL: 1

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• 4. RU2537186C2 - Melanin production inhibitor - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Bis(2-methylphenyl)methanol proper disposal procedures

Comprehensive Operational and Disposal Protocol for Bis(2-methylphenyl)methanol

Executive Summary

Bis(2-methylphenyl)methanol—also known as di-o-tolylmethanol—is a sterically hindered diarylmethanol derivative frequently utilized as an intermediate in the synthesis of active pharmaceutical ingredients (such as orphenadrine analogs)[1] and as a precursor for metallocene catalysts in polymer chemistry[2]. Due to its bulky aromatic structure and high lipophilicity, improper handling and disposal pose significant bioaccumulation risks and environmental toxicity. This guide provides a self-validating, step-by-step operational framework for the safe handling, segregation, and disposal of this compound.

Physicochemical Profile & Hazard Assessment

Understanding the physical properties of Bis(2-methylphenyl)methanol is the foundational step in designing an effective safety and disposal protocol.

Property	Value
Chemical Name	Bis(2-methylphenyl)methanol[3]
Common Synonyms	Di-o-tolylmethanol; 2,2'-dimethylbenzhydrol[1]
CAS Registry Number	2845-91-2[3]
Molecular Formula	C15H16O[3]
Molecular Weight	212.29 g/mol [3]
Physical State	Solid (Crystalline Powder)
Solubility	Insoluble in water; soluble in organic solvents (e.g., DCM, ethanol)

E-E-A-T Safety & Handling Protocol

To ensure scientific integrity and operational safety, laboratory personnel must understand the causality behind standard operating procedures.

1. PPE Selection & Chemical Resistance

• Protocol: Don standard laboratory PPE, including a flame-resistant lab coat, safety goggles, and solvent-appropriate gloves.

• Causality: Bis(2-methylphenyl)methanol is a highly lipophilic compound that can act as a dermal permeation enhancer. If the compound is dissolved in an aggressive carrier solvent like dichloromethane (DCM), standard nitrile gloves will rapidly degrade. In such cases, butyl rubber gloves or double-gloving is strictly required to prevent systemic exposure.

2. Engineering Controls & Inhalation Mitigation

• Protocol: Perform all weighing and transfer operations inside a localized exhaust environment, such as a vented balance enclosure or a chemical fume hood.

• Causality: The fine crystalline powder of substituted benzhydrols poses a severe inhalation hazard. Localized exhaust prevents the aerosolization of micro-particulates, mitigating the risk of respiratory tract irritation.

Waste Segregation & Disposal Workflows

Proper segregation is critical to maintaining regulatory compliance and minimizing the environmental footprint of chemical waste.

Figure 1: Decision tree for Bis(2-methylphenyl)methanol waste segregation.

Step-by-Step Disposal Methodologies:

1. Solid Waste Collection

• Step: Gather all unreacted solid compound, contaminated filter papers, and weighing boats. Place them in a chemically compatible, sealable High-Density Polyethylene (HDPE) container.

• Causality: HDPE provides excellent chemical resistance and prevents moisture ingress, which is critical if the waste is co-mingled with moisture-sensitive metallocene catalyst precursors[2].

2. Halogenated Liquid Waste Routing

• Step: If the compound is dissolved in a halogenated solvent (e.g., DCM, chloroform), route the mixture strictly to the Halogenated Organic Waste stream.

• Causality: Halogenated aromatic wastes require specialized high-temperature incineration (typically >1000°C) equipped with rapid-quench flue gas scrubbers. This prevents the de novo synthesis of highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and polychlorinated dibenzofurans (PCDFs) during the combustion process[4].

3. Non-Halogenated Liquid Waste Routing

• Step: If dissolved in non-halogenated solvents (e.g., ethanol, ethyl acetate, methanol), route to the Non-Halogenated Organic Waste stream.

• Causality: Segregating non-halogenated waste allows for potential solvent blending and fuel recovery, which significantly reduces environmental impact and disposal costs compared to standard incineration.

Regulatory Compliance & RCRA Classification

Under the US Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA), Bis(2-methylphenyl)methanol is not a specifically listed hazardous waste (i.e., it does not appear on the P-list or U-list). However, disposal must account for the characteristic waste rules:

• Ignitability (D001): When Bis(2-methylphenyl)methanol is dissolved in a flammable solvent with a flash point below 60°C (140°F), the entire mixture must be classified and labeled with the EPA waste code D001[5].

• Labeling Integrity: Waste containers must be labeled with the full chemical name, "Bis(2-methylphenyl)methanol," alongside the specific solvent. The use of abbreviations or structural acronyms is strictly prohibited by RCRA standards to ensure emergency responders have immediate, unambiguous information.

Spill Response & Decontamination Protocol

In the event of an accidental release, follow this self-validating workflow to ensure containment without escalating the hazard:

• Isolation: Evacuate non-essential personnel and don appropriate PPE.

• Solid Spill Containment: Lightly mist the spilled powder with water before sweeping.

  • Causality: Dry sweeping aerosolizes fine particulates, exponentially increasing the inhalation risk. A light mist suppresses dust without creating a large liquid hazardous waste volume.

• Liquid Spill Containment: Apply an inert, non-combustible absorbent (e.g., vermiculite or dry sand) to the spill.

  • Causality: Organic absorbents like sawdust can react exothermically with strong oxidizers or flammable solvents, significantly increasing the risk of a secondary fire[6].

• Collection: Use non-sparking tools to collect the absorbed material and place it in a designated solid hazardous waste container.

• Decontamination: Wash the affected surface with a mild detergent and water. Collect all rinsate as hazardous waste, as it will contain trace amounts of the lipophilic compound.

References

• Title: Bis(2-methylphenyl)
• Source: pharmaffiliates.
• Title: Metallocene Catalysts : Bis(2-methylphenyl)
• Source: vumc.
• Source: epa.
• Source: acs.

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Advanced Laboratory Safety &amp; Handling Protocol: Bis(2-methylphenyl)methanol

As a Senior Application Scientist, I approach chemical handling not merely as a compliance exercise, but as a fundamental component of experimental integrity. Bis(2-methylphenyl)methanol (also known as Di-o-tolylmethanol, CAS: 2845-91-2) is a sterically hindered diarylmethanol. In advanced materials and drug development, it serves as a critical precursor for synthesizing sterically hindered carbocations[1], metallocene catalysts, and active pharmaceutical ingredients (APIs) such as the anticholinergic agent orphenadrine and its derivatives [2].

Handling this compound requires a deep understanding of its physicochemical properties to ensure both operator safety and sample purity.

Hazard Causality & Physicochemical Profile

Before selecting Personal Protective Equipment (PPE), we must understand the causality of the hazard. Bis(2-methylphenyl)methanol presents as a crystalline solid powder (melting point ~69–70 °C).

• Acute Toxicity & Irritation (H302, H315, H319, H335): The molecule features two ortho-methylated phenyl rings attached to a central carbinol carbon. This bulky, highly lipophilic structure enhances its ability to integrate into and disrupt the lipid bilayers of the stratum corneum (skin) and ocular mucosa, leading to pronounced irritation [3].

• Aerosolization & Inhalation Risk: As a fine powder, the primary exposure route during standard laboratory operations (weighing, transferring) is the inhalation of aerosolized micro-dust. Once in the respiratory tract, the lipophilic powder can cause localized acute respiratory irritation.

The PPE Matrix

To mitigate these specific physicochemical risks, the following self-validating PPE matrix must be strictly adhered to. Standard latex gloves are insufficient due to the compound's organic lipophilicity.

Table 1: Quantitative and Qualitative PPE Matrix for Bis(2-methylphenyl)methanol

PPE Category	Specification	Thickness / Standard	Causal Rationale
Hand Protection	Nitrile Rubber Gloves	≥ 0.11 mm (Breakthrough >480 min)	The lipophilic diarylmethanol structure requires a non-polar barrier. Nitrile provides excellent resistance against solid organic powders and prevents dermal lipid disruption.
Eye Protection	Snug-fitting Safety Goggles	ANSI Z87.1 / EN 166	Protects against airborne micro-dust during spatulation. Standard safety glasses with side shields are insufficient for fine powders.
Body Protection	Flame-Retardant Lab Coat	100% Cotton or Nomex	Prevents electrostatic buildup (which can aerosolize powders) and protects street clothing from contamination.
Respiratory	N95 / FFP2 Mask	Particulate filtration ≥ 95%	Required only if handling outside a certified fume hood (not recommended). Primary defense should always be engineering controls.

Operational Workflow & Step-by-Step Handling

Safety is a self-validating system; your protocol must inherently prevent exposure before it occurs.

Operational workflow for handling Bis(2-methylphenyl)methanol, including spill contingencies.

Standard Dispensing Methodology

• Environmental Validation: Verify the chemical fume hood is operational with a face velocity of 80–120 feet per minute (fpm). The inward airflow physically validates containment prior to opening the chemical bottle.

• Static Mitigation: Bis(2-methylphenyl)methanol powder can carry a static charge, causing it to repel from standard plastic tools and aerosolize. Use an anti-static gun (e.g., Zerostat) on the weighing boat and exclusively use a grounded, stainless-steel spatula.

• Dispensing: Tare the anti-static weigh boat. Slowly transfer the required mass. Keep the source bottle as close to the weigh boat as possible to minimize the vertical transfer distance, thereby reducing dust generation.

• Transfer & Integration: Once weighed, immediately transfer the powder into the reaction vessel. If transporting across the lab, place the weigh boat inside a secondary sealed container (e.g., a larger beaker sealed with Parafilm).

• Decontamination: Wipe down the balance, spatula, and fume hood surface with a solvent that readily dissolves the compound, such as isopropanol or ethanol, followed by a distilled water wipe.

Emergency Response & Spill Management

In the event of a powder spill, immediate and methodical action prevents widespread laboratory contamination.

• Isolate & Contain: Evacuate personnel from the immediate vicinity. Do not dry sweep the powder, as the mechanical action will aerosolize the lipophilic dust into the breathing zone.

• Neutralization/Collection: Gently cover the spill with damp absorbent paper (using a mild isopropanol-water solution to weigh down the dust and begin dissolution). Alternatively, use a HEPA-filtered vacuum explicitly dedicated to chemical spills.

• Surface Decontamination: Wash the spill area thoroughly with an industrial laboratory detergent and water. The compound's lipophilicity makes it highly resistant to plain water [4], necessitating a surfactant to break down residual films.

Waste Disposal & Environmental Logistics

Bis(2-methylphenyl)methanol must not be introduced into the municipal water supply or standard trash.

• Solid Waste: Dispose of unused product, contaminated weigh boats, and spill cleanup materials in a clearly labeled, sealable container designated for "Non-Halogenated Organic Solid Waste."

• Liquid Waste: If the compound was dissolved in a solvent during synthesis (e.g., dichloromethane for carbocation generation), the resulting mixture must be routed to the "Halogenated Organic Liquid Waste" stream.

• PPE Disposal: Heavily contaminated gloves must be removed immediately using the "beak method" (turning them inside out to trap the powder) and placed directly into the solid organic waste bin.

References

• Title: Orphenadrine Impurities and Reference Standards Source: Pharmaffiliates URL: [Link]

• Title: 1-Azabicyclo(2.2.2)octane-3-methanol, alpha,alpha-bis(2-methylphenyl)-, hydrochloride (1:1) Source: PubChem (National Institutes of Health) URL: [Link]